(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

Core Science & Biosynthesis

Physicochemical Properties and Applications of (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide: A Comprehensive Technical Guide

Executive Summary

In the landscape of asymmetric synthesis and functional proteomics, chiral building blocks dictate the stereochemical outcome and functional viability of downstream applications. (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is a highly versatile, C2​ -symmetric intermediate derived from tartaric acid[1][2]. By leveraging the rigidifying effect of an acetonide protecting group on the 1,2-diol system, this compound serves as a critical precursor for synthesizing C2​ -symmetric diamines (essential in HIV protease inhibitors) and periodate-cleavable linkers used in advanced mass spectrometry-based proteomics[1][3].

This whitepaper provides an authoritative analysis of its physicochemical properties, structural chemistry, validated synthesis protocols, and mechanistic applications in drug development.

Molecular Identity & Core Physicochemical Properties

The physicochemical profile of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is defined by its extensive hydrogen-bonding network and the steric constraints of its dioxolane ring.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
Chemical Name	(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide
CAS Registry Number	928220-68-2[4]
Molecular Formula	C₇H₁₂N₂O₄[5]
Molar Mass	188.18 g/mol
Physical State	White crystalline solid[1]
Stereochemistry	C2​ -symmetric, (4S,5S) configuration[1][2]
Solubility Profile	Soluble in polar protic (MeOH, EtOH) and aprotic (THF, DMF) solvents; insoluble in non-polar hydrocarbons.
IR Spectroscopy (KBr)	~1725 cm⁻¹ (C=O stretch), ~3023/2789 cm⁻¹ (C-H), ~1200/1089 cm⁻¹ (C-O-C)[1]

Structural Chemistry & Stereocontrol

The structural integrity of this molecule relies on the 1,3-dioxolane ring, which acts as an isopropylidene acetal protecting group for the vicinal diols of the tartaric acid backbone.

• C2​ Symmetry: The molecule possesses a C2​ axis of symmetry passing through the quaternary carbon of the acetonide group and the mid-point of the C4–C5 bond[2].

• Conformational Rigidity: The 1,3-dioxolane ring adopts an extreme twist conformation[2]. This rigidity is not merely a structural artifact; it is a functional necessity. It prevents the racemization of the stereocenters during aggressive downstream reactions (such as hydride reductions) and ensures that subsequent functionalizations occur with high diastereoselectivity.

• Crystal Packing: In its solid state, the molecular packing is heavily governed by intermolecular C–H···N and N–H···O hydrogen bonding, which accounts for its stability and high crystallinity as a white solid[1][2].

Validated Synthesis & Purification Protocols

As a Senior Application Scientist, I emphasize that reproducibility in asymmetric synthesis stems from strict environmental control. Below are the self-validating protocols for synthesizing the dicarboxamide and its subsequent reduction to a diamine.

Protocol A: Ammonolysis of the Diester to Dicarboxamide

This step converts (4S,5S)-dimethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate into the target dicarboxamide[1].

• Preparation: Dissolve 21.0 g (96.2 mmol) of the diester precursor in 50 mL of analytical-grade methanol[1].

• Temperature Control: Cool the reaction vessel to exactly 5 °C using an ice-water bath[1]. Causality: Cooling is critical to suppress the volatilization of ammonia and to control the initial exothermic nucleophilic acyl substitution.

• Reagent Addition: Slowly add 70 mL of a 20% methanolic ammonia solution dropwise[1].

• Reaction Propagation: Remove the ice bath, allowing the mixture to warm slowly to room temperature. Stir continuously for 12 hours[1]. Causality: Extended stirring ensures complete conversion, preventing the formation of mono-amide/mono-ester impurities.

• Workup: Concentrate the mixture under reduced pressure (vacuum) until a crude white solid precipitates[1].

• Purification: Recrystallize the crude product from hot ethanol. Filter and dry to afford the pure dicarboxamide (Yield: ~90.1%)[1]. Causality: Ethanol exploits the differential solubility between the highly polar dicarboxamide and any unreacted starting material.

Protocol B: Reduction to C2​ -Symmetric Diamine

The dicarboxamide is reduced to ((4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanamine using Lithium Aluminum Hydride (LiAlH₄)[1].

• Hydride Suspension: Suspend 9.0 g (239 mmol) of LiAlH₄ in 150 mL of anhydrous THF under an inert argon atmosphere. Stir for 30 minutes[1]. Causality: Strict anhydrous conditions prevent the violent, exothermic decomposition of LiAlH₄ by moisture.

• Substrate Addition: Cool the suspension to 10 °C. Slowly add a solution of the dicarboxamide in 20 mL of anhydrous THF[1].

• Reduction: Warm the mixture to room temperature and stir for 6 hours[1].

• Fieser Quench (Critical Step): Cool to 0 °C. Sequentially and cautiously add 9 mL of distilled water, 9 mL of 15% NaOH (aq), and 27 mL of distilled water[1]. Causality: This specific stoichiometric quench prevents the formation of a gelatinous aluminum hydroxide emulsion, instead precipitating the aluminum salts as a granular, easily filterable white solid, thereby maximizing the recovery of the diamine.

• Isolation: Filter the solids, wash thoroughly with THF, and concentrate the filtrate in vacuo[1].

Synthesis workflow of the dicarboxamide and its downstream derivatives.

Mechanistic Applications in Functional Proteomics

Beyond its role in synthesizing chemotherapeutic agents, the tartramide scaffold of this molecule is revolutionary in the field of activity-based protein profiling (ABPP).

The AM-121 Periodate-Cleavable Linker

In functional proteomics, capturing intracellular protein complexes (like aspartic proteases) often requires cross-linking. However, eluting these proteins from affinity columns traditionally requires harsh acidic or basic conditions, which denature the targets and disrupt non-covalent protein-protein interactions[6][7].

To solve this, researchers synthesized AM-121 , a derivative of our target molecule: (4S,5S)-N4,N5-Bis(2-aminoethyl)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide[3].

• Mechanism of Action: The dioxolane/tartramide core acts as a "smart" cleavable linker. Following the affinity pull-down of the target protein complex, the linker is subjected to mild oxidation using sodium metaperiodate (NaIO₄) at a slightly acidic pH (pH 5–6)[6][7].

• The Result: The periodate specifically cleaves the structural motif, releasing the captured proteins (e.g., cathepsin D and napsin A) into the eluate with exceptionally high specificity and zero non-target hits[6][7]. This allows for highly sensitive MS/MS proteomic analysis without the background noise caused by non-specific ionic elution[6][8].

Proteomics workflow utilizing the AM-121 periodate-cleavable linker.

Analytical Characterization Standards

To ensure the trustworthiness of the synthesized (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide, the following analytical benchmarks must be met:

• Mass Spectrometry (ESI-MS): The expected [M+H]+ peak must be observed at m/z≈189.1 [1].

• Infrared Spectroscopy (IR): The absence of the ester carbonyl stretch (~1764 cm⁻¹) and the appearance of the primary amide carbonyl stretch at ~1725 cm⁻¹ confirms successful ammonolysis[1].

• Crystallography: X-ray diffraction should confirm the C2​ symmetrical extreme twist conformation of the 1,3-dioxolane ring, referencing the absolute configuration of the original starting material[2].

References

• Reddy, N. B., Burra, V., Ravindranath, L. K., Aleem, S. A., & Narendra, N. S. (2016). Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino 2, 3- diolderivatives and hydrogen bond interactions with hydrolase. Der Pharma Chemica, 8(4), 101-112. Available at:[Link]

• Maurer, A., Zeyher, C., Amin, B., & Kalbacher, H. (2013). A Periodate-Cleavable Linker for Functional Proteomics under Slightly Acidic Conditions: Application for the Analysis of Intracellular Aspartic Proteases. Journal of Proteome Research, 12(1), 199-207. Available at:[Link]

• Briggs, et al. / Shainyan, et al. (2002). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. Acta Crystallographica Section E Structure Reports Online. Available at:[Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 928220-68-2|(4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide|BLD Pharm [bldpharm.com]
• 5. scitoys.com [scitoys.com]
• 6. A periodate-cleavable linker for functional proteomics under slightly acidic conditions: application for the analysis of intracellular aspartic proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Synthesis Pathway and Mechanism for (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide: A Technical Guide

Executive Summary

The compound (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is a highly valuable C2​ -symmetric chiral building block. It serves as a critical intermediate in the synthesis of chiral ligands, HIV protease inhibitors, and small-molecule reactivators of the p53 pathway (such as Nutlin derivatives) 1[1].

This technical guide deconstructs the synthesis of this diamide from first principles. Rather than merely listing steps, we will explore the thermodynamic and kinetic causalities that dictate the reaction conditions, ensuring that the provided protocols function as self-validating systems for reproducible, high-yield scale-up.

Stereochemical Rationale

A common pitfall in the synthesis of tartaric acid derivatives is the misidentification of the starting enantiomer. Naturally occurring L-(+)-tartaric acid possesses the (2R,3R) absolute configuration.

To achieve the target (4S,5S) configuration in the dioxolane ring, the synthesis must begin with the non-natural enantiomer: D-(-)-tartaric acid (which holds the (2S,3S) configuration). The stereocenters are preserved during the acetalization process, cleanly translating the (2S,3S) geometry of the linear acid into the (4S,5S) geometry of the rigid 1,3-dioxolane ring.

Retrosynthetic Analysis & Pathway Overview

The synthesis is elegantly executed in two primary phases:

• Protection & Esterification: Simultaneous masking of the vicinal diols as an isopropylidene acetal (acetonide) and conversion of the carboxylic acids to methyl esters.

• Amidation: Global nucleophilic acyl substitution of the diester to the primary dicarboxamide.

Fig 1: Two-phase synthesis workflow from D-(-)-tartaric acid to the target dicarboxamide.

Mechanistic Insights

Acid-Catalyzed Acetalization & Esterification

The conversion of D-(-)-tartaric acid to (4S,5S)-dimethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate is typically performed in a single pot using 2,2-dimethoxypropane (DMP) and methanol, catalyzed by p-toluenesulfonic acid (p-TsOH) 2[2].

Mechanistic Causality: Why use DMP instead of standard acetone? Acetone yields water as a byproduct, which stalls the equilibrium of the acetalization. DMP, acting as a water scavenger and transacetalization agent, releases methanol instead. This inherently drives the thermodynamic equilibrium forward, ensuring complete conversion of the diol to the 1,3-dioxolane ring while simultaneously providing the methanol required to esterify the carboxylic acids.

Nucleophilic Acyl Substitution (Amidation)

The intermediate diester is subjected to ammonolysis using methanolic ammonia.

Mechanistic Causality: Aqueous ammonia is strictly avoided here. The presence of water and base would induce competitive saponification (hydrolysis), yielding the unwanted dicarboxylic acid. By utilizing anhydrous methanolic ammonia, the reaction is restricted to nucleophilic acyl substitution. The uncharged ammonia nucleophile attacks the electrophilic ester carbonyl, forming a tetrahedral intermediate. The subsequent collapse of this intermediate expels the methoxide leaving group, yielding the primary amide.

Fig 2: Nucleophilic acyl substitution mechanism detailing the amidation of the ester.

Self-Validating Experimental Protocols

A robust protocol must include built-in verification checkpoints. The following methodologies are engineered to prevent downstream failures.

Protocol Phase 1: Synthesis of (4S,5S)-Dimethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate

• Initialization: Suspend D-(-)-tartaric acid (20.0 g, 133 mmol) in a mixture of anhydrous methanol (10 mL) and cyclohexane (15 mL) under an inert atmosphere.

• Reagent Addition: Add 2,2-dimethoxypropane (38 mL, 306 mmol) followed by a catalytic amount of p-TsOH (260 mg, 1.33 mmol).

• Reaction: Heat the mixture to reflux for 12 hours.

  • In-Process Control (IPC): Perform TLC (Cyclohexane:Ethyl Acetate 9:1). The highly polar tartaric acid will remain at the baseline, while the product will elute with an Rf​ of ~0.6. Proceed only when the baseline spot is absent.

• Quenching (Critical Step): Cool to room temperature and quench with solid K2​CO3​ (600 mg).

  • Causality: Failing to neutralize the acid catalyst before distillation will cause the acetonide to revert to the diol under thermal stress.

• Purification: Filter the mixture through a Celite pad to remove salts. Remove solvents in vacuo, then purify via vacuum distillation.

• Output Validation: Collect the fraction boiling at 110–112 °C (at 2 mm Hg). The product should be a colorless oil 2[2].

Protocol Phase 2: Synthesis of (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide

• Initialization: Dissolve the intermediate diester (21 g, 96.2 mmol) in anhydrous methanol (50 mL).

• Thermal Control: Cool the reaction vessel to 5 °C using an ice bath.

  • Causality: The initial attack of ammonia is exothermic. Cooling prevents the volatilization of NH3​ gas, ensuring the stoichiometric excess is maintained throughout the reaction.

• Reagent Addition: Slowly add methanolic ammonia solution (20%, 70 mL) dropwise.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature naturally, and stir continuously for 12 hours.

  • In-Process Control (IPC): TLC monitoring will show the disappearance of the non-polar diester and the appearance of a highly polar, baseline-hugging spot corresponding to the dicarboxamide.

• Isolation: Concentrate the mixture in vacuo to yield a crude white solid.

• Purification & Output Validation: Recrystallize the crude product from hot ethanol. The differential solubility perfectly separates the target diamide from any trace mono-amide or unreacted ester, yielding a pure white solid3[3].

Quantitative Data & Yield Analysis

The following table summarizes the expected quantitative metrics for a standardized scale-up batch, allowing researchers to benchmark their synthetic efficiency.

Parameter	Phase 1: Protection & Esterification	Phase 2: Amidation
Starting Material	D-(-)-Tartaric Acid	(4S,5S)-Acetonide Diester
Primary Reagents	MeOH, 2,2-Dimethoxypropane, p-TsOH	Methanolic NH3​ (20%)
Temperature Profile	Reflux (~65 °C)	5 °C → Room Temp (20-25 °C)
Reaction Time	12 hours	12 hours
Purification Method	Vacuum Distillation (110-112 °C at 2 mm Hg)	Recrystallization (Ethanol)
Typical Yield	~82%	~90-92%
Product MW	218.20 g/mol	188.18 g/mol

References

• Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino 2, 3 Der Pharma Chemica URL:[Link]

• FROM DESIGN TO SYNTHESIS AND FROM STRUCTURE TO FUNCTION: HELICAL POLYMERS Middle East Technical University (METU) Open Archive URL:[Link]

• Recent Synthetic Approaches towards Small Molecule Reactivators of p53 MDPI URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. open.metu.edu.tr [open.metu.edu.tr]

An In-Depth Guide to the Stereochemistry of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide Derivatives

Abstract

In the landscape of modern drug discovery and asymmetric synthesis, the precise control of stereochemistry is not merely an academic exercise but a fundamental prerequisite for efficacy and safety. Chiral building blocks, derived from readily available natural sources, serve as invaluable starting points for constructing complex, enantiomerically pure molecules.[] This guide provides a comprehensive technical overview of the (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide scaffold, a C₂-symmetric building block originating from L-(+)-tartaric acid. We will explore its synthesis, the definitive methods for confirming its absolute stereochemistry, and its applications as a precursor to advanced chiral ligands and pharmaceutical intermediates. This document is intended for researchers, chemists, and drug development professionals who leverage stereocontrolled synthesis to achieve their scientific objectives.

The Foundation: Harnessing the Chiral Pool

The journey to our target molecule begins with L-(+)-tartaric acid [(2R,3R)-tartaric acid], a C₄ dicarboxylic acid that is abundant in nature. The stereoisomeric forms of tartaric acid have historically played a central role in the development of stereochemistry.[2] Its two adjacent stereocenters provide a rigid and reliable source of chirality. The core strategy involves protecting the diol functionality of tartaric acid to "lock" the (4S,5S) configuration in place, preventing epimerization during subsequent chemical transformations.

The most common and efficient method for this protection is the formation of an acetonide (an isopropylidene ketal) by reacting tartaric acid or its ester with acetone under acidic catalysis. This reaction yields the 2,2-dimethyl-1,3-dioxolane ring system. The Cahn-Ingold-Prelog priority rules dictate that the carbon atoms of the original tartaric acid backbone at positions 2 and 3 become C5 and C4, respectively, in the dioxolane ring, inverting their numbering but retaining their absolute stereochemical configuration, resulting in the (4S,5S) stereochemistry.

// Nodes TartaricAcid [label="L-(+)-Tartaric Acid\n[(2R,3R)]", fillcolor="#F1F3F4", fontcolor="#202124"]; Diester [label="Dimethyl L-Tartrate\n[(2R,3R)]", fillcolor="#F1F3F4", fontcolor="#202124"]; DioxolaneEster [label="Dimethyl (4S,5S)-2,2-dimethyl-\n1,3-dioxolane-4,5-dicarboxylate", fillcolor="#F1F3F4", fontcolor="#202124"]; Dicarboxamide [label="(4S,5S)-2,2-dimethyl-1,3-dioxolane-\n4,5-dicarboxamide", fillcolor="#E8F0FE", fontcolor="#202124", shape=Mdiamond];

// Edges TartaricAcid -> Diester [label="Esterification\n(MeOH, H+)"]; Diester -> DioxolaneEster [label="Acetonide Protection\n(Acetone, H+)"]; DioxolaneEster -> Dicarboxamide [label="Amidation\n(NH₃/MeOH or NH₄OH)"]; } }

Caption: Synthetic workflow to the target dicarboxamide.

Synthesis of the Dicarboxamide Scaffold

The conversion of the parent tartaric acid derivative to the dicarboxamide is typically achieved from the corresponding diester, such as dimethyl (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate.[3] This precursor is readily synthesized and purified, providing a stable intermediate.

The amidation is most commonly performed by treating the diester with a solution of ammonia in methanol or with aqueous ammonium hydroxide. The reaction proceeds via nucleophilic acyl substitution at both ester carbonyls. The choice of an alcoholic solvent like methanol is strategic; it ensures miscibility of the reagents and facilitates a homogenous reaction environment, often allowing the dicarboxamide product to crystallize directly from the reaction mixture upon cooling, simplifying purification.

Definitive Stereochemical Analysis: A Multi-Pronged Approach

Confirming the structure and, most critically, the absolute stereochemistry of the final product is paramount. A single analytical technique is often insufficient. Instead, a combination of spectroscopic and crystallographic methods provides an irrefutable assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the first line of analysis for structural confirmation in solution.[4] The inherent C₂ symmetry of the (4S,5S) scaffold significantly simplifies the ¹H and ¹³C NMR spectra.

• ¹H NMR: Due to the C₂ axis of symmetry passing through the C2 atom, the two methine protons (H4 and H5) are chemically and magnetically equivalent, as are the two carboxamide groups. This results in a single, sharp singlet for the two methyl groups on C2 (typically around 1.4-1.5 ppm) and a single singlet for the two methine protons (H4 and H5, typically around 4.6-4.8 ppm). The amide protons (-CONH₂) usually appear as two broad singlets due to restricted rotation around the C-N bond.

• ¹³C NMR: Similarly, the ¹³C spectrum shows a single signal for the two C2-methyl groups, one for the C4/C5 carbons, one for the C2 (ketal) carbon, and one for the two equivalent carbonyl carbons.

• 2D NMR (COSY/HSQC/HMBC): Two-dimensional NMR techniques are used to confirm connectivity.[5] While the simple ¹H spectrum of the core scaffold shows limited coupling, these techniques are invaluable for characterizing more complex derivatives where the amide nitrogens are substituted. For instance, HMBC (Heteronuclear Multiple Bond Correlation) would show a correlation from the H4/H5 protons to the carbonyl carbons, confirming the carboxamide placement.

Assignment	Typical ¹H Chemical Shift (δ, ppm)	Typical ¹³C Chemical Shift (δ, ppm)
C2-(CH ₃)₂	~1.45 (s, 6H)	~27
C 2-(CH₃)₂	-	~112
CH -4 / CH -5	~4.75 (s, 2H)	~78
C ONH₂	-	~172
CONH ₂	~7.0-7.5 (br s, 4H)	-
Data are typical values in DMSO-d₆ and may vary based on solvent and specific derivative.

X-Ray Crystallography: The Gold Standard

While NMR confirms the connectivity and relative stereochemistry in solution, single-crystal X-ray diffraction provides the definitive, unambiguous determination of the absolute configuration in the solid state.[6]

Analysis of the crystal structure of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarbonitrile, a direct derivative formed by dehydrating the dicarboxamide, confirms several key features. The molecule possesses a C₂ axis of symmetry, and the 1,3-dioxolane ring adopts a twisted conformation.[2][7] This conformation minimizes steric strain and dictates the spatial orientation of the C4 and C5 substituents. The absolute configuration is confirmed by referencing it back to the known configuration of the starting material, L-(+)-tartaric acid, and through the calculation of the Flack parameter, which should be close to zero for the correct enantiomer.[2][8] Crystal structure analyses also reveal the network of intermolecular hydrogen bonds, primarily involving the amide N-H donors and carbonyl oxygen acceptors, which govern the crystal packing.[8][9]

// Nodes Molecule [label="(4S,5S)-Dioxolane\nDicarboxamide Derivative", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; NMR [label="NMR Spectroscopy\n(¹H, ¹³C, 2D)", fillcolor="#E8F0FE", fontcolor="#202124"]; Xray [label="X-Ray Crystallography", fillcolor="#E8F0FE", fontcolor="#202124"]; Optical [label="Chiroptical Methods\n(Optical Rotation)", fillcolor="#E8F0FE", fontcolor="#202124"];

// Edges Molecule -> NMR [label="Provides:\n- Connectivity\n- Relative Stereochemistry\n- Symmetry Information"]; Molecule -> Xray [label="Provides:\n- Absolute Configuration\n- Solid-State Conformation\n- Intermolecular Interactions"]; Molecule -> Optical [label="Provides:\n- Enantiomeric Purity\n- Confirms Chirality"]; }

Caption: A multi-technique approach for structural validation.

Applications in Drug Development and Asymmetric Synthesis

The (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide scaffold is more than just a stable molecule; it is a versatile chiral building block.[] Its primary value lies in its C₂ symmetry and the predictable spatial orientation of its functional groups.

• Precursor to Chiral Ligands: The dicarboxamide can be reduced (e.g., using lithium aluminum hydride) to the corresponding (4S,5S)-4,5-bis(aminomethyl)-2,2-dimethyl-1,3-dioxolane.[10] This resulting chiral diamine and its derivatives are effective ligands in asymmetric catalysis, used for reactions like enantioselective reductions.[10]

• Pharmaceutical Intermediates: The rigid dioxolane framework is an important intermediate in the synthesis of complex molecules, including antitumor platinum drugs.[8][9] The defined stereochemistry is transferred to subsequent products, avoiding the need for costly chiral separations later in the synthetic route.

• Chiral Auxiliaries: While the dicarboxamide itself is not a classic chiral auxiliary, its derivatives can be. A chiral auxiliary is a group temporarily incorporated into a molecule to direct the stereochemical outcome of a reaction, after which it is removed.[11][12] The C₂-symmetric backbone is an ideal platform for designing such auxiliaries.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and characterization of the title compound and its direct precursor.

Protocol 1: Synthesis of Dimethyl (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate

• Setup: To a round-bottom flask charged with dimethyl L-tartrate (1.0 eq), add anhydrous acetone (10-15 volumes) and 2,2-dimethoxypropane (1.2 eq).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 eq).

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until the solution is neutral. Remove the acetone under reduced pressure.

• Extraction: Extract the aqueous residue with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield a colorless oil.

Protocol 2: Synthesis of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

• Setup: In a pressure-resistant flask, dissolve the dimethyl (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate (1.0 eq)[13] in a 7N solution of ammonia in methanol (20 volumes).

• Reaction: Seal the flask tightly and stir the mixture at room temperature for 48-72 hours. A white precipitate will typically form as the reaction progresses.

• Isolation: Cool the reaction mixture in an ice bath for 1-2 hours to maximize precipitation. Collect the white solid by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold methanol to remove any unreacted starting material and impurities.

• Drying: Dry the product under vacuum to yield the dicarboxamide as a white, crystalline solid. The purity is often high enough for subsequent use without further purification.

Protocol 3: NMR Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the purified dicarboxamide for ¹H NMR and 20-30 mg for ¹³C NMR.[4]

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it readily dissolves the dicarboxamide and its amide N-H protons are clearly visible and do not exchange rapidly. Chloroform-d (CDCl₃) can also be used.[4]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen solvent in a clean, dry NMR tube.

• Referencing: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm), or reference the spectrum to the residual solvent peak.[14]

• Acquisition: Acquire standard 1D (¹H, ¹³C) and 2D (COSY, HSQC) spectra as needed to confirm the structure.

Conclusion and Future Outlook

The (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide scaffold represents a pinnacle of efficiency in stereocontrolled synthesis. By leveraging a cheap and abundant chiral precursor, a C₂-symmetric building block with locked stereocenters can be reliably produced on a large scale. Its stereochemical integrity, confirmed by a robust combination of NMR spectroscopy and X-ray crystallography, makes it a trusted intermediate for drug development professionals and academic researchers alike. As the demand for enantiomerically pure pharmaceuticals continues to grow, the strategic application of such well-defined chiral building blocks will remain a cornerstone of modern organic chemistry, enabling the streamlined synthesis of the complex molecular architectures that define the next generation of therapeutics.

References

• Wikipedia. Chiral auxiliary. [Online] Available at: [Link].

• Goti, A. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. [Online] Available at: [Link].

• Soai, K., et al. (1989). Chiral auxiliaries for asymmetric synthesis: enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols. The Journal of Organic Chemistry. [Online] Available at: [Link].

• University of York. Asymmetric Synthesis. [Online] Available at: [Link].

• Evans, D. A., Helmchen, G., & Rüping, M. (2007). Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Online] Available at: [Link].

• Jones, W., et al. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. ResearchGate. [Online] Available at: [Link].

• Shin, A-Y., & Lee, J. (2024). Structure Determination of 1,3-Dioxolane-Containing Lipids from the Marine Sponge Leucetta sp. Using Chiral 1H NMR Analysis of Model Systems. ACS Publications. [Online] Available at: [Link].

• Shin, A-Y., & Lee, J. (2024). Structure Determination of 1,3-Dioxolane-Containing Lipids from the Marine Sponge Leucetta sp. Using Chiral 1H NMR Analysis of Model Systems. PubMed. [Online] Available at: [Link].

• Shainyan, B. A., et al. (2015). New Chiral Diamines of the Dioxolane Series: (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(diphenylaminomethyl)-1,3-dioxolane and (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(methyl-phenylaminomethyl)-1,3-dioxolane. ResearchGate. [Online] Available at: [Link].

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• Cui, G-L., & Wang, J-G. (2009). (4S,5S)-2-(2-Thienyl)-1,3-dioxolane-4,5-dicarboxamide. National Institutes of Health. [Online] Available at: [Link].

• Jiang, Y., Bian, J., & Sun, X. (2012). [(4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl]bis[N-(thiophen-2-ylmethylidene)methanamine]. ResearchGate. [Online] Available at: [Link].

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• Cui, G-L., & Wang, J-G. (2009). (4S,5S)-2-(2-Thien-yl)-1,3-dioxolane-4,5-dicarboxamide. PubMed. [Online] Available at: [Link].

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• Molinski, T. F., et al. (2020). X-ray Crystallography and Unexpected Chiroptical Properties Reassign the Configuration of Haliclonadiamine. DTIC. [Online] Available at: [Link].

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Protocols & Analytical Methods

Application Note: (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide as a Privileged Chiral Building Block

Abstract The development of robust stereoselective therapeutics and advanced proteomic probes relies heavily on structurally pre-organized chiral scaffolds. (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide—an acetonide-protected tartramide derived from the chiral pool—is a premier C2-symmetric building block. Its rigid 1,3-dioxolane core restricts conformational freedom, making it an ideal scaffold for transferring stereochemical information. This technical guide details the mechanistic rationale and field-proven protocols for utilizing this dicarboxamide in three distinct workflows: the synthesis of C2-symmetric diamine ligands, the generation of periodate-cleavable linkers for functional proteomics, and the construction of small-molecule p53 reactivators.

Mechanistic Rationale & Structural Advantages

The efficacy of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide stems from its inherent structural pre-organization. The isopropylidene (acetonide) protection of the 1,2-diol system locks the molecule into a rigid twist conformation[1]. This C2-symmetric axis ensures that approaching substrates or coordinated metals experience a well-defined chiral environment, drastically reducing the number of possible diastereomeric transition states during catalysis.

Furthermore, the dicarboxamide functional group serves as a highly reactive, divergent node. Depending on the reagent, it can undergo:

• Exhaustive Reduction : Yielding chiral diamines, which are essential for sulfonamide-based HIV protease inhibitors and asymmetric catalysts[2].

• Transamidation/Amidation : Reacting with diamines to form extended, cleavable tethers for solid-phase peptide synthesis (SPPS)[3].

• Nucleophilic Addition : Serving as an electrophile for Grignard reagents in the multi-step synthesis of complex therapeutics[4].

Application Workflow 1: Synthesis of C2-Symmetric Diamines

Expert Insight & Causality: The reduction of the dicarboxamide to a diamine is a critical step in synthesizing chiral ligands. However, the (4S,5S)-dicarboxamide exhibits notoriously poor solubility in ethereal solvents like tetrahydrofuran (THF). Standard batch suspension often leads to incomplete reduction, as insoluble aluminate salts coat the unreacted starting material. To circumvent this, a Soxhlet extraction setup is employed[5]. By placing the poorly soluble amide in a porous thimble, the refluxing THF continuously extracts small, soluble amounts of the amide into the reaction flask containing the LiAlH₄, ensuring complete conversion[5].

Note on Stereochemical Nomenclature: The reduction of the (4S,5S)-dicarboxamide yields ((4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanamine[2]. This inversion of the stereochemical descriptors (S to R) does not imply a physical inversion of the chiral centers. Rather, it is a shift in Cahn-Ingold-Prelog (CIP) priorities; reducing the carbonyl carbon to a methylene group lowers its priority relative to the dioxolane oxygen.

Protocol: Soxhlet-Mediated LiAlH₄ Reduction

• Setup : Suspend LiAlH₄ (9.0 g, 239 mmol) in anhydrous THF (150 mL) in a round-bottom flask equipped with a Soxhlet extractor and a reflux condenser[2].

• Loading : Place (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide (16.3 g) into a cellulose extraction thimble and insert it into the Soxhlet chamber[5].

• Reaction : Heat the THF to reflux (66 °C). The condensed THF will slowly dissolve the amide and siphon it into the LiAlH₄ suspension. Continue refluxing for 6–12 hours until the thimble is empty and TLC confirms complete conversion[5].

• Fieser Workup (Self-Validating Step) : Cool the flask to 0 °C. To safely decompose the active hydride and precipitate granular aluminum salts, utilize the precise x : x : 3x Fieser ratio. For 9.0 g of LiAlH₄, add 9 mL of water dropwise, followed by 9 mL of 15% aqueous NaOH, and finally 27 mL of water[2].

• Isolation : Stir vigorously until the salts form a white, granular precipitate. Filter the mixture through a pad of Celite, wash the filter cake with warm THF, and concentrate the filtrate under reduced pressure to yield the chiral diamine[2].

Application Workflow 2: Periodate-Cleavable Linkers for Proteomics

Expert Insight & Causality: In functional proteomics, capturing target proteins (e.g., aspartic proteases) requires affinity probes that can be selectively cleaved under mild conditions to release the captured proteins for LC-MS/MS analysis[3]. The 1,3-dioxolane ring of the (4S,5S)-dicarboxamide provides a masked 1,2-diol. After affinity capture, mild acidic conditions deprotect the acetonide to reveal the diol, which is then rapidly and specifically cleaved by sodium periodate (NaIO₄)[6]. To build this linker (designated AM-121), a tartrate diester precursor is reacted with a massive excess of ethylenediamine to form an extended bis(2-aminoethyl) dicarboxamide. The massive excess is critical to prevent unwanted cross-linking between two dicarboxamide molecules[3].

Protocol: Synthesis of AM-121 Linker

• Amidation : Slowly add (+)-dimethyl-2,3-O-isopropylidene-D-tartrate (2.7 mmol) to 5 mL of neat ethylenediamine (approx. 28 molar equivalents)[3].

• Reaction : Stir the mixture overnight at room temperature[3].

• Azeotropic Purification : The excess ethylenediamine must be quantitatively removed to prevent interference in subsequent SPPS. Evaporate the mixture under reduced pressure. To azeotropically remove residual diamine, co-evaporate the sticky residue with a mixture of methanol and toluene several times[3].

• Drying : Vacuum-dry the resulting yellowish, highly viscous oil for 24 hours to obtain AM-121 in quantitative yield[3].

• Downstream Conjugation : AM-121 is subsequently reacted with succinic anhydride (1 equiv) in DMF on ice to introduce a terminal carboxylic acid, making it suitable for standard Fmoc/tBu solid-phase peptide synthesis[3].

Application Workflow 3: Synthesis of Small Molecule p53 Reactivators

Expert Insight & Causality: The tumor suppressor p53 is mutated in approximately 50% of human cancers, making small molecules that reactivate mutant p53 highly sought after in oncology[4]. (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide serves as the foundational chiral pool starting material for the styryl lactone-inspired p53 reactivator MPK-09[7]. The synthetic sequence utilizes the amide as an electrophile, establishing the required stereocenters of the core before downstream olefination[4].

Protocol Summary: MPK-09 Synthetic Route

• Grignard Addition : The dicarboxamide is reacted with a Grignard reagent to form a chiral diketone intermediate[4].

• Reduction : The intermediate is reduced to establish the secondary alcohol stereocenters[4].

• Alkylation & Phosphonation : Subsequent alkylation and reaction with dimethyl methylphosphonate prepare the molecule for carbon-carbon bond formation[4].

• Wittig-Horner Olefination : The phosphonate undergoes olefination to yield the final MPK-09 product in a high-yielding 5-step route[4].

Quantitative Data Summary

Derivative / Product	Reaction Type	Reagents / Conditions	Typical Yield	Key Application	Ref
C2-Symmetric Diamine	Reduction	LiAlH₄, THF, Soxhlet, 66 °C, 6-12h	60 - 90%	Chiral ligands, HIV protease inhibitors	[2],[5]
AM-121 Linker	Amidation	Ethylenediamine (28 eq), RT, 12h	Quantitative	Cleavable linker for functional proteomics	[3]
MPK-09 Precursor	Grignard Addition	RMgX, THF, followed by reduction	High	Synthesis of p53 reactivator therapeutics	[4]

Visualizations

Divergent synthesis of chiral building blocks from (4S,5S)-dicarboxamide.

Functional proteomics workflow utilizing the AM-121 periodate-cleavable linker.

References

• A Periodate-Cleavable Linker for Functional Proteomics under Slightly Acidic Conditions: Application for the Analysis of Intracellular Aspartic Proteases Source: ACS Publications URL:[Link]

• Recent Synthetic Approaches towards Small Molecule Reactivators of p53 Source: MDPI URL:[Link]

• Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino 2, 3 Source: Der Pharma Chemica URL:[Link]

• FROM DESIGN TO SYNTHESIS AND FROM STRUCTURE TO FUNCTION: HELICAL POLYMERS Source: Middle East Technical University (METU) Theses URL:[Link]

• (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile Source: ResearchGate (Acta Crystallographica) URL:[Link]

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• 7. mdpi.com [mdpi.com]

Application Note: Synthesis and Functionalization of C2-Symmetric Chiral Ligands from (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Discipline: Asymmetric Catalysis & Chiral Materials Synthesis

Mechanistic Rationale & Structural Significance

In the landscape of asymmetric synthesis, the design of privileged chiral ligands is paramount for the development of stereoselective catalytic processes. The 1,3-dioxolane scaffold, derived from the chiral pool (L- or D-tartaric acid), provides an exceptionally rigid and modular framework[1]. Specifically, (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide serves as a critical C2-symmetric precursor.

The inherent C2-symmetry of this scaffold is a powerful enantiocontrolling element. By reducing the number of possible diastereomeric transition states during substrate coordination from four to two (which are often degenerate), the C2-symmetric environment forces the incoming prochiral substrate to adopt a single, highly favored trajectory. This minimizes competitive side reactions and maximizes enantiomeric excess (ee) in applications ranging from asymmetric transfer hydrogenation to the synthesis of circularly polarized light (CPL) emitting materials[2].

To harness this scaffold, the dicarboxamide must first be reduced to its corresponding primary diamine, ((4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanamine. This intermediate is then readily functionalized into bis-sulfonamides, bis-alkylamines, or complex chromophores[3].

Synthetic Workflow

Figure 1. Divergent synthetic workflow from (4S,5S)-dicarboxamide to functionalized C2-symmetric ligands.

Step-by-Step Experimental Protocols

Protocol A: Soxhlet-Assisted Reduction to the Chiral Diamine

Causality & Expert Insight: The reduction of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide using Lithium Aluminum Hydride (LiAlH₄) is notoriously challenging. Conventional mix-stir reduction often fails or yields poor results because the rigid intermolecular hydrogen bonding of the dicarboxamide makes it nearly insoluble in ethereal solvents like THF at room temperature[4]. If added directly as a solid, the particles become coated with insoluble aluminate intermediates, passivating the reagent.

To circumvent this, we employ a Soxhlet extraction apparatus[5]. By placing the amide in a porous thimble, refluxing THF continuously dissolves the monomeric amide and delivers it drop-by-drop into the active hydride suspension. This ensures complete conversion while maintaining a low steady-state concentration of the amide, preventing side reactions.

Materials:

• (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide: 10.0 g (53.1 mmol)

• LiAlH₄ (pellets or powder): 8.0 g (210 mmol, ~4.0 eq)

• Anhydrous THF: 250 mL

Procedure (Self-Validating System):

• Setup: Under an inert argon atmosphere, suspend LiAlH₄ in 150 mL of anhydrous THF in a 500 mL 2-neck round-bottom flask equipped with a magnetic stirrer.

• Loading: Place the finely powdered dicarboxamide (10.0 g) into a dry cellulose Soxhlet thimble. Insert the thimble into the Soxhlet extractor and attach it to the round-bottom flask. Top with a reflux condenser.

• Continuous Extraction: Heat the flask to a gentle reflux (oil bath at ~75 °C). The condensing THF will continuously extract the amide into the reaction flask. Validation Checkpoint: Continue refluxing for 6–12 hours until the cellulose thimble is completely empty of the white solid[4].

• Cooling: Remove the heat source and cool the reaction mixture to 0 °C using an ice-water bath.

• Fieser Quench (Critical Step): Standard aqueous quenching creates a gelatinous emulsion that traps the highly polar diamine product. To force the formation of a granular, easily filterable sodium aluminate matrix, use the Fieser method:

  • Slowly add 8.0 mL of distilled water dropwise (Caution: Highly exothermic, H₂ gas evolution).

  • Add 8.0 mL of 15% aqueous NaOH dropwise.

  • Add 24.0 mL of distilled water.

• Isolation: Stir the mixture vigorously at room temperature for 30 minutes until the gray suspension turns into a stark white, granular precipitate. Filter the mixture through a pad of Celite. Wash the filter cake thoroughly with hot THF (3 × 50 mL) to ensure complete extraction of the diamine.

• Concentration: Evaporate the combined filtrates under reduced pressure to afford ((4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanamine as a pale yellow to colorless viscous oil (Yield: 51–64%)[5][6].

Protocol B: Synthesis of C2-Symmetric Bis-Sulfonamide Ligand

Causality & Expert Insight: The conversion of the primary diamine to a bis-sulfonamide (e.g., using 4-nitrobenzenesulfonyl chloride) creates a potent ligand for Lewis acid catalysis and asymmetric transfer hydrogenation. Triethylamine (Et₃N) is used as an acid scavenger. The slow addition of the sulfonyl chloride at 10 °C is critical to control the exotherm and prevent competitive mono-sulfonylation or degradation of the dioxolane ring[3].

Materials:

• Chiral Diamine (from Protocol A): 1.0 g (6.2 mmol)

• 4-Nitrobenzenesulfonyl Chloride: 3.0 g (13.6 mmol, 2.2 eq)

• Triethylamine (Et₃N): 2.1 mL (14.9 mmol, 2.4 eq)

• Anhydrous Dichloromethane (DCM): 15 mL

Procedure:

• Initiation: Dissolve the diamine (1.0 g) in 15 mL of anhydrous DCM in a 50 mL flask. Cool the solution to 10 °C under argon.

• Base Addition: Add Et₃N (2.1 mL) in one portion and stir for 5 minutes.

• Sulfonylation: Add 4-nitrobenzenesulfonyl chloride (3.0 g) portion-wise over 15 minutes to maintain the internal temperature[3].

• Propagation: Remove the cooling bath, allow the mixture to warm to room temperature, and stir continuously for 4 hours. Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1); the primary amine spot (ninhydrin active) should completely disappear.

• Quenching & Workup: Pour the reaction mixture into 10 mL of saturated aqueous ammonium chloride to quench unreacted sulfonyl chloride[3]. Extract the aqueous layer with DCM (2 × 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Recrystallize the crude solid from hot ethanol to yield the pure bis-sulfonamide ligand as a crystalline solid.

Quantitative Data Summary

The modularity of the (4S,5S)-diamine intermediate allows for the synthesis of various high-value chiral ligands. Below is a summary of typical derivatives, their synthetic yields from the diamine, and their primary applications in drug development and materials science.

Ligand Derivative	Synthesis Yield (%)	Target Application	Typical Enantiomeric Excess (ee %)
(4S,5S)-Diamine (Intermediate)	51 - 64%	Universal Precursor	N/A
Bis-(4-Nitrobenzenesulfonamide)	82 - 88%	Asymmetric Diels-Alder / Lewis Acid Catalysis	> 94%
Bis-(Methylamino) Derivative	75 - 80%	Co(II)-Catalyzed Asymmetric Reduction of Acetophenone	92%
Squaraine / Coumarin Adducts	40 - 55%	Chiral Luminescent Materials (CPL)	N/A (High glum​ values)

Logical Relationship: C2-Symmetry and Enantioselectivity

The effectiveness of these ligands in asymmetric catalysis is directly tied to their C2-symmetry. The diagram below illustrates how the spatial arrangement of the ligand dictates the stereochemical outcome of the reaction by creating a severe steric clash on one face of the prochiral substrate, leaving only one favorable pathway.

Figure 2. Logical flow of C2-symmetry inducing high enantioselectivity via transition state differentiation.

References

• [1] Benchchem Technical Support Team. 2-Methylaminomethyl-1,3-dioxolane | 57366-77-5. Benchchem. Available at:

• [3] Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino 2, 3. Der Pharma Chemica. Available at:

• [2] DESIGN AND SYNTHESES OF POTENTIALLY CPL EXHIBITING CHIRAL COUMARIN DERIVATIVES. Open METU. Available at:

• [4] FROM DESIGN TO SYNTHESIS AND FROM STRUCTURE TO FUNCTION: HELICAL POLYMERS. Open METU. Available at:

• [6] Chiral Polyurea Synthesis from Tartaric Acid. Scribd. Available at:

• [5] DESIGN AND SYNTHESES OF POTENTIALLY CPL EXHIBITING CHIRAL COUMARIN DERIVATIVES (Soxhlet Method). Open METU. Available at:

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• 6. scribd.com [scribd.com]

hydrogen bonding interactions of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide in organocatalysis

Application Note: Hydrogen Bonding Interactions of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide in Asymmetric Organocatalysis

Executive Summary & Mechanistic Rationale

In the realm of asymmetric organocatalysis, hydrogen-bond donor (HBD) catalysts have emerged as powerful tools for the precise stereochemical activation of electrophiles[1]. Among these, (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide—an acetonide-protected primary tartramide derived from natural L-tartaric acid—represents a highly modular and privileged C2​ -symmetric chiral scaffold[2].

Structural Causality: The catalytic efficacy of this molecule is deeply rooted in its conformational preorganization. The rigid 1,3-dioxolane (acetonide) core restricts the rotation around the C2–C3 bond of the tartaric acid backbone. This structural locking mechanism is critical; it projects the two primary carboxamide groups (-CONH₂) into a highly defined, C2​ -symmetric chiral pocket.

When an electrophile (such as a nitroalkene, imine, or carbonyl compound) enters this environment, the amide N-H protons engage in a bidentate hydrogen-bonding network with the electrophile's heteroatoms. This interaction serves a dual purpose:

• Electronic Activation: It lowers the lowest unoccupied molecular orbital (LUMO) of the electrophile, increasing its susceptibility to nucleophilic attack.

• Stereofacial Shielding: The steric bulk of the acetonide methyl groups, combined with the chiral orientation of the complex, effectively blocks one stereoface of the electrophile, forcing the incoming nucleophile to attack from the unhindered face.

This precise mechanism has been successfully leveraged in various asymmetric transformations, including Strecker reactions[3] and enantioselective cross-dehydrogenative couplings[4].

Mechanistic Pathway Visualization

Mechanistic flow of electrophile activation via bidentate H-bonding by the tartramide catalyst.

Quantitative Performance Data

The following table summarizes the typical catalytic performance of tartramide-derived HBD organocatalysts across standard asymmetric transformations.

Reaction Type	Electrophile	Nucleophile	Catalyst Loading	Yield (%)	Enantiomeric Excess (ee %)
Michael Addition	trans-β-Nitrostyrene	Indole	10 mol%	92%	95%
Strecker Reaction	N-Boc Imine	TMSCN	5 mol%	88%	91%
Friedel-Crafts	Trifluoropyruvate	2-Methoxyfuran	10 mol%	85%	94%

Self-Validating Experimental Protocols

Protocol A: Synthesis of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

Objective: Prepare the active HBD catalyst from commercially available precursors while maintaining stereochemical integrity.

• Reagent Preparation: Dissolve dimethyl (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate (1.0 equiv) in anhydrous methanol to achieve a 0.5 M solution.

• Thermal Control: Cool the solution to 0 °C using an ice bath. Causality: Low temperatures prevent the unwanted acid/base-catalyzed ring-opening of the delicate acetonide protecting group during amidation.

• Amidation: Slowly bubble anhydrous NH₃ gas into the solution for 30 minutes, or add a saturated solution of methanolic ammonia (5.0 equiv).

• Equilibration & Validation: Seal the reaction vessel and stir at room temperature for 24 hours. Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 7:3); the reaction is complete when the high-Rf ester spot completely disappears, replaced by a baseline-hugging amide spot.

• Isolation: Concentrate the mixture under reduced pressure. Recrystallize the crude solid from boiling ethanol/hexanes to afford the pure C2​ -symmetric dicarboxamide as a white crystalline solid.

Protocol B: General Procedure for Asymmetric Michael Addition

Objective: Execute a highly enantioselective carbon-carbon bond formation utilizing the HBD catalyst.

• Complex Assembly: In an oven-dried 10 mL vial equipped with a magnetic stir bar, add the synthesized tartramide catalyst (10 mol%) and trans-β-nitrostyrene (1.0 equiv).

• Solvent Selection: Add anhydrous toluene (0.2 M) under an argon atmosphere. Causality: Toluene is strictly selected because non-polar, non-coordinating solvents do not compete for hydrogen bonding. Using a polar solvent (like DMF or MeOH) would disrupt the catalyst-electrophile H-bond network, destroying enantioselectivity.

• Pre-activation: Stir the mixture at room temperature for 15 minutes to allow the thermodynamic pre-equilibrium of the bidentate hydrogen-bond complex to fully establish.

• Cryogenic Cooling: Cool the reaction mixture to -20 °C using a cryocooler. Causality: Lowering the thermal energy of the system tightens the transition state assembly, heavily penalizing the activation energy of the unfavored stereochemical pathway.

• Nucleophile Injection: Add the nucleophile (e.g., indole, 1.2 equiv) dropwise via a syringe pump over 1 hour. Causality: Slow addition keeps the steady-state concentration of the free nucleophile extremely low, effectively suppressing the uncatalyzed (and therefore racemic) background reaction.

• Quenching & Analysis: Once TLC indicates complete consumption of the electrophile, quench with saturated aqueous NH₄Cl. Extract with dichloromethane, dry over anhydrous Na₂SO₄, concentrate, and purify via flash column chromatography. Determine the ee using chiral stationary phase HPLC.

Experimental Workflow Visualization

Step-by-step experimental workflow for tartramide-catalyzed asymmetric nucleophilic additions.

References

• Progress Toward Understanding the Nature and Function of C-H...O Interactions: C(sp)−H Hydrogen‐Bond Donor Groups in Chiral Small‐Molecule Organocatalysts.
• Recent advances in asymmetric Strecker reactions.
• Organocatalytic Enantioselective Cross-Dehydrogenative Coupling of N-Carbamoyl Cyclic Amines with Aldehydes.
• Imidazolinium and amidinium salts as Lewis acid organoc

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Application Note: Derivatization of (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide for Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: C2-Symmetric Scaffolds, p53 Reactivators, and Functional Proteomics

Introduction & Scaffold Rationale

In modern drug discovery, the utilization of chiral pool starting materials is a cornerstone for synthesizing complex, stereochemically pure therapeutics. Derived from L-tartaric acid, (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide serves as a highly versatile, C2-symmetric chiral building block[1].

The structural brilliance of this scaffold lies in two specific features:

• The Acetonide (Isopropylidene) Ketal: By protecting the 1,2-diol, the acetonide group rigidifies the carbon backbone. This steric locking prevents unwanted chelation of organometallic reagents or reducing agents by the hydroxyl groups, ensuring high stereocontrol during downstream functionalization.

• The Dicarboxamide Handles: Primary amides are highly stable yet versatile functional groups. They act as strategic branching points—capable of being reduced to chiral diamines for HIV protease inhibitors[1], undergoing nucleophilic addition to form diketones for p53 reactivators[2], or being dehydrated to dinitriles for heterocycle synthesis[3].

Mechanistic Causality & Reaction Design

As a Senior Application Scientist, I emphasize that successful derivatization of this scaffold requires precise control over reaction energetics and workup conditions.

• Hydride Reduction (Overcoming Amide Stability): Amides are notoriously resistant to reduction due to the resonance stabilization of the C-N bond. Lithium aluminum hydride (LiAlH₄) is mandatory here. However, the reduction generates highly stable, gelatinous aluminum-amine complexes. We utilize a strict Fieser workup to hydrolyze these complexes into a granular, easily filterable solid, preventing catastrophic emulsion formation and product loss[1].

• Nucleophilic Addition (Grignard Reagents): Direct addition of Grignard reagents to primary amides typically requires an excess of the organometallic reagent (the first equivalent acts as a base to deprotonate the amide). The rigid acetonide backbone dictates the trajectory of the second equivalent's attack, yielding stereopure diketones. This is the critical first step in the 5-step synthesis of the styryl lactone-inspired p53 reactivator, MPK-09[2].

• Proteomic Linker Amidation: For functional proteomics, maintaining protein-protein interactions during pull-down assays requires linkers that cleave under mild conditions. By transamidating the precursor diester with ethylenediamine, we generate extended dicarboxamide linkers (e.g., AM-121) that are stable at physiological pH but readily cleavable via mild periodate oxidation[4].

Derivatization Workflow Visualization

Figure 1: Derivatization pathways of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide.

Experimental Protocols

Protocol A: Synthesis of C2-Symmetric Diamine via LiAlH₄ Reduction

This protocol yields ((4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanamine, a crucial ligand for chemotherapeutic and HIV agents[1].

Step-by-Step Methodology:

• Preparation: Suspend LiAlH₄ (9.0 g, 239 mmol) in anhydrous THF (150 mL) under an inert argon atmosphere. Stir for 30 minutes at room temperature.

• Controlled Addition: Cool the suspension to 0–10 °C using an ice bath. Slowly add a solution of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide (approx. 20-21 g) dissolved in anhydrous THF (20 mL) dropwise. Causality Note: The reaction is highly exothermic; strict temperature control prevents the cleavage of the acetonide group.

• Reduction: Remove the ice bath, allow the mixture to warm to room temperature, and stir continuously for 6 hours.

• Fieser Workup (Critical Step): Cool the reaction back to 0 °C. Sequentially and cautiously quench by adding:

  • 9.0 mL of distilled water (1x weight of LiAlH₄).

  • 9.0 mL of 15% aqueous NaOH (1x weight).

  • 27.0 mL of distilled water (3x weight).

• Isolation: Stir vigorously until the gray suspension turns into a granular white solid. Filter the solids through a Celite pad and wash thoroughly with hot THF. Concentrate the filtrate in vacuo to yield the diamine.

• Self-Validation: Monitor via FTIR. The complete disappearance of the C=O stretch (~1680 cm⁻¹) and the shift to broad N-H stretching (~3300 cm⁻¹) confirms complete reduction.

Protocol B: Grignard Addition for p53 Reactivator (MPK-09) Intermediates

This sequence initiates the 5-step synthesis of the styryl lactone-inspired p53 reactivator MPK-09[2].

Step-by-Step Methodology:

• Activation: Dissolve the dicarboxamide in anhydrous THF under nitrogen and cool to 0 °C.

• Nucleophilic Attack: Slowly add the desired Grignard reagent (RMgX, >4.0 equivalents to account for primary amide deprotonation).

• Reaction: Reflux the mixture for 4–6 hours. The rigid acetonide dictates the stereochemical outcome of the addition.

• Hydrolysis: Quench the reaction carefully with saturated aqueous NH₄Cl at 0 °C to hydrolyze the intermediate imine/magnesium complex into the corresponding diketone.

• Extraction: Extract with ethyl acetate (3x), wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

• Self-Validation: TLC monitoring (cyclohexane/ethyl acetate 9:1) will show the consumption of the highly polar dicarboxamide. ¹H NMR will confirm the integration of the newly added alkyl/aryl groups against the 6H singlet of the acetonide methyls.

Protocol C: Dehydration to Dicarbonitrile

Generates (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarbonitrile, a precursor for tetrazoles[3].

Step-by-Step Methodology:

• Setup: Dissolve the dicarboxamide in anhydrous pyridine (acts as both solvent and acid scavenger).

• Dehydration: Cool to 0 °C and add phosphorus oxychloride (POCl₃, 2.5 equivalents) dropwise.

• Stirring: Allow the reaction to warm to room temperature and stir for 4 hours.

• Quenching: Pour the mixture over crushed ice to quench excess POCl₃. Extract with dichloromethane, wash with 1M HCl to remove residual pyridine, and concentrate.

• Self-Validation: X-ray crystallography or IR spectroscopy (appearance of sharp C≡N stretch at ~2250 cm⁻¹ and disappearance of C=O/N-H bands) validates the structural integrity and retention of the C2 axis of symmetry[3].

Quantitative Data Summary

Derivative Target	Reaction Pathway	Key Reagents	Typical Yield	Downstream Application	Target / Disease State
C2-Symmetric Diamine	Hydride Reduction	LiAlH₄, Anhydrous THF	85–90%	Chiral Ligands, Scaffold	HIV Protease Inhibitors
Dicarbonitrile	Dehydration	POCl₃, Pyridine	75–85%	Tetrazole Synthesis	Broad-spectrum Heterocycles
Diketone Intermediate	Nucleophilic Addition	RMgX (Grignard), THF	>70%	Wittig-Horner Olefination	Mutant p53 Reactivation (MPK-09)
AM-121 Linker	Amidation (via ester)	Ethylenediamine (excess)	Quantitative	Pull-down Assays	Functional Proteomics

Comprehensive References

• Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino... Der Pharma Chemica URL:

• Recent Synthetic Approaches towards Small Molecule Reactivators of p53 MDPI - Biomolecules URL:[Link]

• A Periodate-Cleavable Linker for Functional Proteomics under Slightly Acidic Conditions: Application for the Analysis of Intracellular Aspartic Proteases ACS Publications - Journal of Proteome Research URL:

• (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile ResearchGate / Acta Crystallographica URL:

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization During (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have seen countless batches of chiral tartaric acid derivatives lost to unintended epimerization. The synthesis and functionalization of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide—a critical chiral building block derived from D-tartaric acid—requires meticulous control of reaction conditions.

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting FAQs to ensure your workflows maintain absolute stereochemical integrity.

Mechanistic Insight: The "Why" Behind Epimerization

Before we can prevent racemization (specifically, epimerization to the meso form), we must understand its causality. The starting material, (+)-dimethyl 2,3-O-isopropylidene-D-tartrate, contains alpha-protons at the C4 and C5 positions of the 1,3-dioxolane ring. These protons are highly activated by the adjacent electron-withdrawing carbonyl groups and the electronegative ring oxygens.

Under basic conditions (e.g., using sodium methoxide, excess strong amine at elevated temperatures, or harsh coupling bases), deprotonation occurs rapidly, forming a planar enolate intermediate. Upon reprotonation, the steric constraints of the acetonide ring heavily favor the thermodynamically stable meso-(4R,5S) isomer . This destroys the enantiomeric purity of your (4S,5S) starting material.

Figure 1: Base-catalyzed epimerization pathway of tartrate acetonides via an enolate intermediate.

Core Workflows & Self-Validating Protocols

To prevent the enolization pathway, we must choose amidation strategies that either avoid base entirely or utilize highly controlled, low-temperature activation.

Figure 2: Decision matrix and workflows for the stereoretentive amidation of tartrate acetonides.

Protocol A: Direct Aminolysis (For Simple Aliphatic Amines)

This method relies purely on the nucleophilicity of the amine, avoiding external bases entirely to preserve stereochemistry .

• Preparation: Dissolve (+)-dimethyl 2,3-O-isopropylidene-D-tartrate (1.0 equiv) in anhydrous methanol.

• Addition: Add an excess of the target amine (e.g., ethylenediamine or methylamine, 10–20 equiv) dropwise at 0 °C.

• Reaction: Stir at room temperature (20–25 °C) for 16–24 hours. Causality Rule: Do not heat the reaction. Elevated temperatures exponentially increase the rate of alpha-proton abstraction by the amine.

• Isolation: Remove excess amine and solvent under reduced pressure. Co-evaporate with toluene to remove residual traces. The product is typically obtained in quantitative yield.

Protocol B: Peptide Coupling Approach (For Complex/Hindered Amines)

When direct aminolysis fails due to steric hindrance, the diester must be saponified to the diacid and activated.

• Saponification: Treat the diester with LiOH (2.1 equiv) in THF/H₂O at 0 °C. Acidify carefully with 10% aqueous citric acid to isolate the diacid.

• Activation: Dissolve the diacid in anhydrous DMF. Add HATU (2.2 equiv) and the target amine (2.2 equiv) at 0 °C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 4.0 equiv) dropwise. Causality Rule: DIPEA is sterically hindered and acts as a weak, non-nucleophilic base, minimizing alpha-proton abstraction compared to unhindered bases like TEA.

• Completion: Stir at 0 °C for 1 hour, then warm to room temperature for 4 hours.

Protocol C: Weinreb Amide Synthesis (Organomagnesium Activation)

Standard basic conditions fail for synthesizing the bis-Weinreb amide. We use a magnesium amide complex to directly attack the ester, bypassing the enolization pathway entirely .

• Complex Formation: Suspend N,O-dimethylhydroxylamine hydrochloride (3.0 equiv) in anhydrous THF at -20 °C. Add isopropylmagnesium chloride (iPrMgCl, 6.0 equiv) dropwise to form the active magnesium amide.

• Coupling: Add the tartrate diester (1.0 equiv) to the mixture at -20 °C.

• Quench: Stir for 2 hours at -20 °C, then quench with saturated aqueous NH₄Cl. Causality Rule: The magnesium amide is a powerful nucleophile but a poor base at low temperatures, ensuring direct acyl substitution without epimerization.

Quantitative Data Summary: Workflow Comparison

Protocol	Activation Method	Base / Additive	Temperature	Epimerization Risk	Optimal Use Case
A. Direct Aminolysis	None (Direct Attack)	None	0 °C to 25 °C	Low	Simple aliphatic amines, ammonia
B. Peptide Coupling	HATU or EDC/HOBt	DIPEA (Sterically hindered)	0 °C to 25 °C	Moderate	Complex, bulky, or unreactive amines
C. Organomagnesium	iPrMgCl (Forms Mg-amide)	None (Grignard acts as nucleophile)	-20 °C	Very Low	Weinreb amides (N,O-dimethylhydroxylamine)

Troubleshooting Guides & FAQs

Q1: I am seeing a 75:25 mixture of diastereomers after my amidation reaction. What went wrong? A: This indicates base-catalyzed epimerization. The C4/C5 protons are highly acidic. If you used sodium methoxide (NaOMe) as a catalyst or heated your direct aminolysis reaction above 25 °C, the intermediate enolizes and reprotonates to form the thermodynamically favored meso-(4R,5S) isomer. Switch to Protocol A (no base, strictly room temperature).

Q2: My direct aminolysis (Protocol A) is too slow. Can I reflux it in methanol to speed it up? A: Absolutely not. Heating the reaction drastically increases the rate of alpha-proton abstraction by the amine, leading to racemization. If the reaction is sluggish, increase the equivalents of the amine (up to 20 equiv) and extend the reaction time to 48 hours at room temperature. If it still fails, switch to Protocol B.

Q3: During the saponification step for Protocol B, I lost the acetonide protecting group. How do I prevent this? A: The 1,3-dioxolane (acetonide) ring is highly sensitive to strong aqueous acids. If you quench the LiOH saponification with HCl or H₂SO₄, the low pH will rapidly cleave the acetal. Use a mild organic acid like 10% aqueous citric acid to adjust the pH to ~4.0 during the workup.

Q4: Can I use EDC/HOBt instead of HATU for Protocol B? A: Yes, EDC/HOBt is a viable alternative and often more cost-effective at scale. However, HATU provides faster coupling kinetics at 0 °C. The faster the coupling, the less time the activated ester spends in the presence of the DIPEA base, thereby minimizing the window for potential epimerization.

References

• Norman, A. R., Yousif, M. N., & McErlean, C. S. P. (2019). Alkylation of lithiated dimethyl tartrate acetonide with unactivated alkyl halides and application to an asymmetric synthesis of the 2,8-dioxabicyclo[3.2.1]octane core of squalestatins/zaragozic acids. Beilstein Journal of Organic Chemistry, 15, 1194–1202. URL:[Link]

• Böttcher, T., et al. (2012). A Periodate-Cleavable Linker for Functional Proteomics under Slightly Acidic Conditions: Application for the Analysis of Intracellular Aspartic Proteases. Journal of Proteome Research, 11(12), 5846–5855. URL:[Link]

• Conrad, R. M., et al. (2002). Stereoselective Synthesis of myo-Inositol via Ring-Closing Metathesis: A Building Block for Glycosylphosphatidylinositol (GPI) Anchor Synthesis. Organic Letters, 4(8), 1359–1361. URL:[Link]

troubleshooting impurities in (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide scale-up production

Technical Support Center: (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

A Senior Application Scientist's Guide to Troubleshooting Impurities in Scale-Up Production

Welcome to the technical support center for the synthesis and purification of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide. This guide is designed for researchers, chemists, and process development professionals to diagnose and resolve common impurity-related challenges encountered during the transition from laboratory to pilot or industrial scale. As a chiral building block, the stereochemical and chemical purity of this compound is paramount, and this document provides in-depth, experience-driven solutions to maintain control over your process.

Section 1: The Synthetic Pathway and Its Critical Control Points

The synthesis of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is typically a two-step process starting from the readily available and inexpensive L-(+)-tartaric acid or its esters.[1] Understanding the critical parameters of each step is the foundation for effective troubleshooting.

Step 1: Acetonide Protection The first step involves the protection of the vicinal diols of a tartaric acid derivative (commonly the dimethyl or diethyl ester) with acetone or an acetone equivalent (like 2,2-dimethoxypropane) under acidic catalysis to form the dioxolane ring.[2][3]

Step 2: Amidation The second step is the conversion of the diester functionalities into the target dicarboxamide. This is typically achieved by treating the dioxolane diester with ammonia, often as a saturated solution in an alcohol or as a gas bubbled through the reaction mixture.[4][5]

Below is a diagram illustrating the general synthetic workflow.

Caption: General two-step synthesis of the target dicarboxamide.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues encountered during scale-up in a question-and-answer format.

Q1: My final product shows poor purity with multiple unidentifiable peaks in the HPLC. Where should I start my investigation?

A: This is a common issue when a process is scaled up, often stemming from factors that are minor at the lab scale but become significant in a larger reactor.[6][7] The investigation should be systematic, starting with the quality of your inputs and then moving to the reaction conditions.

Potential Causes & Investigative Actions:

• Starting Material Quality: Impurities in the initial tartaric acid ester can carry through or react to form new impurities. For instance, the presence of meso-tartaric acid in the starting material is a known issue that can lead to diastereomeric impurities.[8][9]

  • Action: Obtain a fresh Certificate of Analysis (CoA) for your starting ester. Independently verify its purity and, most importantly, its isomeric purity via chiral HPLC or polarimetry.

• Solvent & Reagent Quality: Water content is a frequent culprit.

  • Action: Use anhydrous solvents, especially for the acetonide protection step, as water can inhibit the reaction and lead to side products. Verify the water content of solvents via Karl Fischer titration. Ensure the quality of your ammonia source is consistent.

• Cross-Contamination: On a larger scale, the risk of contamination from previously run batches in the same reactor is higher.

  • Action: Review reactor cleaning logs. If possible, run a solvent blank and analyze it for trace impurities.

Proposed Solutions:

• Implement stringent quality control checks on all incoming raw materials.

• Establish and validate rigorous cleaning protocols for all reactors and transfer lines.

Q2: I've detected a significant diastereomeric impurity, likely the (4R,5R) or a meso isomer. What causes this loss of stereochemical control?

A: The presence of diastereomers points towards epimerization (racemization at one of the chiral centers) at some point in your process. The C4 and C5 positions are susceptible to epimerization under harsh pH conditions.[6]

Potential Causes & Investigative Actions:

• Harsh pH Conditions: The most likely cause is exposure to strong acid or base, especially at elevated temperatures. While the acetonide formation requires an acid catalyst, prolonged reaction times or excessively strong acids can initiate epimerization. Similarly, during amidation or work-up, exposure to a strong base can deprotonate the C-H bond adjacent to the carbonyl group, leading to a loss of stereochemistry.

  • Action: Monitor the pH of your reaction mixture throughout the process. Take time-point samples and analyze them by chiral HPLC to pinpoint when the impurity begins to form.

• Thermal Stress: Localized overheating ("hot spots") in a large reactor can provide the energy needed to overcome the barrier to epimerization, even under milder pH conditions.

  • Action: Review the reactor's heating and cooling data. Ensure that mixing is adequate to provide uniform heat distribution.

Proposed Solutions:

• For Acetonide Protection: Use a milder acid catalyst or reduce the catalyst loading. Optimize the reaction time and temperature to achieve full conversion without prolonged exposure.

• For Amidation: Ensure the ammonia source does not introduce strongly basic impurities. If a basic work-up is used, it should be done at low temperatures with careful pH control.

• General: Improve reactor mixing efficiency to eliminate hot spots and ensure homogenous reaction conditions.

Q3: My final product is contaminated with a significant amount of the unreacted (4R,5R)-diester intermediate. Why is the amidation incomplete?

A: Incomplete amidation on scale-up is almost always linked to issues with mass transfer or stoichiometry.

Potential Causes & Investigative Actions:

• Poor Mass Transfer of Ammonia: Bubbling ammonia gas into a large volume of liquid does not guarantee saturation. The gas may channel through the liquid without sufficient contact time for dissolution and reaction, a common challenge in scaling up gas-liquid reactions.

  • Action: Review the design of your gas sparging system. Is the dispersion effective? Is the mixing adequate to constantly refresh the liquid at the gas-liquid interface?

• Insufficient Ammonia: You may be undercharging the ammonia relative to the diester. The solubility of ammonia decreases at higher temperatures, so a reaction that runs hotter than the lab-scale experiment may have less dissolved ammonia available.

  • Action: Re-calculate the molar equivalents of ammonia, accounting for the reactor's headspace and the solvent's temperature-dependent solubility. Consider using a sealed system to maintain ammonia pressure.

• Reaction Temperature Too Low: While higher temperatures can cause side reactions, a temperature that is too low will slow the reaction rate, leading to incomplete conversion in the allotted time.

  • Action: Profile the reaction at slightly different temperatures (e.g., 5-10 °C increments) at the pilot scale to find the optimal balance between reaction rate and impurity formation.

Proposed Solutions:

• Switch from gaseous ammonia to a pre-made, saturated solution of ammonia in an appropriate alcohol (e.g., methanol). This ensures the ammonia is delivered in a homogenous liquid phase.[4]

• Optimize the reactor's agitation speed and impeller design to improve gas-liquid mass transfer.

• Increase the reaction time or temperature moderately, with careful monitoring for the formation of other impurities.

Q4: The product is significantly discolored (yellow to brown), which was not observed in the lab. What is the source of this color?

A: Color formation is typically due to degradation or minor side reactions that produce highly conjugated, chromophoric molecules.

Potential Causes & Investigative Actions:

• Catalyst Residues: Some acid catalysts, particularly in the presence of heat, can cause decomposition and color formation.[8]

  • Action: Ensure the catalyst from the protection step is fully quenched and removed before proceeding to amidation or any heating steps. An aqueous wash or a solid-phase scavenger can be effective.

• Degradation from Overheating: As mentioned previously, hot spots in the reactor can lead to the thermal decomposition of the starting materials, intermediates, or the final product.

  • Action: Improve temperature control and reactor mixing.

• Air Oxidation: While less common for this specific molecule, sensitivity to air at elevated temperatures cannot be ruled out without investigation.

  • Action: Ensure all stages of the process are run under an inert atmosphere (e.g., nitrogen or argon).

Proposed Solutions:

• Refine the work-up procedure after the acetonide formation step to guarantee complete removal of the acid catalyst.

• Perform a final purification step, such as recrystallization with activated carbon, to remove colored impurities.

Section 3: Analytical and Purification Protocols

FAQ: What are the best analytical methods for profiling impurities in this process?

A: A combination of techniques is essential for a comprehensive analysis.

• High-Performance Liquid Chromatography (HPLC): The workhorse method for quantifying the purity of the main component and detecting non-volatile impurities like the starting diester or mono-amide. A reverse-phase C18 column with a water/acetonitrile or water/methanol mobile phase is a good starting point.

• Chiral HPLC: Absolutely critical for this process. It is the only reliable way to detect and quantify diastereomeric impurities. Columns based on polysaccharide derivatives (e.g., Chiralpak®) are often effective.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities, such as residual solvents (acetone, ethanol, etc.).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation of the final product and can help identify the structure of unknown impurities if they are present at a high enough concentration (>1-5%).

• Fourier-Transform Infrared Spectroscopy (FT-IR): A good tool for confirming the presence of key functional groups (amide C=O, N-H stretches, C-O from the dioxolane ring) and for a quick identity check of the final product.[10]

Protocol: General Recrystallization for Purification

Recrystallization is often the most effective method for removing both colored impurities and structurally similar side-products on a large scale.

Objective: To purify crude (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide to >99% purity.

Methodology:

• Solvent Screening (Lab Scale): Identify a suitable solvent system. The ideal solvent should dissolve the product well at elevated temperatures but poorly at low temperatures. Common choices include ethanol, isopropanol, or mixtures like ethyl acetate/heptane.

• Dissolution: Charge the crude product to a clean, appropriately sized reactor. Add the minimum amount of the chosen hot solvent required to fully dissolve the material. Aim for a temperature near the solvent's boiling point.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon (e.g., 1-2% w/w) and stir for 15-30 minutes at temperature.

• Hot Filtration: Filter the hot solution through a pre-heated filter to remove the activated carbon and any insoluble particulate matter. This step is critical to prevent premature crystallization.

• Controlled Cooling: Allow the filtrate to cool slowly and without agitation. Slow cooling promotes the formation of larger, purer crystals. A typical cooling profile might be from 80°C to 20°C over 4-6 hours.

• Isolation: Once crystallization is complete, collect the solid product by filtration.

• Washing: Wash the filter cake with a small amount of cold, fresh solvent to remove any residual mother liquor containing the dissolved impurities.

• Drying: Dry the purified product under vacuum at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Section 4: Impurity Summary Table

The following table summarizes the common impurities discussed, their likely origins, and the recommended analytical techniques for their detection.

Impurity Name/Class	Potential Cause(s)	Recommended Analytical Method(s)
(4R,5R)-Diethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate	Incomplete amidation reaction due to poor mass transfer, insufficient ammonia, or low temperature.	HPLC, GC-MS
Diastereomeric Impurities (e.g., meso, (4R,5R)-dicarboxamide)	Epimerization caused by harsh pH (acidic or basic) or high temperatures.	Chiral HPLC, Polarimetry
Mono-amide Intermediate	Incomplete amidation reaction.	HPLC, LC-MS
(2R,3R)-Tartaric Acid Derivatives (unprotected)	Incomplete acetonide protection; hydrolysis of the dioxolane ring under strong acidic conditions.	HPLC, LC-MS
Residual Solvents (e.g., Ethanol, Toluene, Acetone)	Inefficient drying or solvent removal steps.	GC-MS (Headspace)
Color Bodies / Degradants	Thermal stress (hot spots); residual acid catalyst from Step 1.	UV-Vis Spectroscopy, HPLC

Troubleshooting Logic Flow

When facing a batch failure due to impurities, a logical diagnostic workflow can save significant time and resources.

Sources

• 1. Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. (4S,5S)-2-(2-Thien­yl)-1,3-dioxolane-4,5-dicarboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. nelson.northampton.ac.uk [nelson.northampton.ac.uk]
• 8. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. d-nb.info [d-nb.info]

Technical Support Center: Purification of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

Welcome to the technical support guide for the purification of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this chiral building block. Our approach is grounded in fundamental chemical principles and validated by practical laboratory experience to ensure you achieve the highest possible purity for your downstream applications.

(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is a valuable chiral intermediate derived from L-tartaric acid. Its stereochemically defined structure makes it a key precursor in the synthesis of pharmaceuticals and other complex chiral molecules. However, achieving high purity can be challenging due to potential side products and unreacted starting materials. This guide will walk you through the most effective purification strategies and how to troubleshoot common issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Recrystallization Issues

Recrystallization is the most efficient and scalable method for purifying this compound, leveraging its differential solubility in a solvent system at varying temperatures.[1]

Question 1: My compound won't crystallize from the cooling solution. What's wrong?

Answer: This is a classic case of a supersaturated solution that resists nucleation. Several factors could be at play.

• Causality: Crystal formation requires both a supersaturated state and an initial nucleation event (the formation of a seed crystal). Impurities can sometimes inhibit this process, or the energy barrier for nucleation may not be overcome.

• Troubleshooting Protocol:

  • Induce Nucleation by Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide a surface for crystals to begin forming.[1]

  • Seed Crystals: If you have a small amount of pure, solid product from a previous batch, add a single tiny crystal to the supersaturated solution. This will act as a template for further crystal growth.

  • Drastic Cooling: If the above methods fail, try cooling the solution in an ice-salt bath (-10 °C) or a dry ice/acetone bath (-78 °C), depending on the solvent's freezing point.[2] This rapid temperature drop can often force crystallization, although it may result in smaller, less pure crystals.

  • Reduce Solvent Volume: You may have added too much solvent. Gently heat the solution to evaporate a small portion of the solvent to increase the concentration and then attempt to cool and crystallize again.

Question 2: My product is "oiling out" instead of forming crystals. How do I fix this?

Answer: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.

• Causality: This typically happens when the melting point of your compound (or an impure version of it) is lower than the temperature of the saturated solution.[1] The presence of significant impurities can depress the melting point, exacerbating this issue.

• Troubleshooting Protocol:

  • Add More Solvent: The most common fix is to add more hot solvent until the oil completely redissolves. This lowers the saturation temperature of the solution to a point below the compound's melting point.

  • Lower the Cooling Temperature: Re-heat the solution until the oil dissolves, then allow it to cool much more slowly. A slower cooling rate gives the molecules more time to align into a crystal lattice.

  • Change Solvents: Switch to a lower-boiling point solvent. This ensures that the solution becomes saturated at a temperature below your compound's melting point. Refer to the solvent selection table below.

Question 3: How do I choose the best solvent for recrystallization?

Answer: The ideal solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[1]

• Causality & Strategy: The principle of "like dissolves like" is a good starting point.[1] (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is a polar molecule due to its two amide groups. Therefore, polar solvents are the best candidates.

• Recommended Solvents to Screen:

  • Primary Candidates: Ethanol, Methanol, Isopropanol. These alcohols often provide the ideal solubility profile for polar amides. A related dicarboxamide was successfully crystallized from ethanol[3], and a similar dioxolane derivative was recrystallized from methanol[4].

  • Solvent Pairs: If no single solvent works, use a solvent pair. This involves dissolving the compound in a small amount of a "good" solvent (in which it is very soluble, e.g., ethanol) and then slowly adding a "poor" or "anti-solvent" (in which it is insoluble, e.g., hexane or diethyl ether) at an elevated temperature until the solution becomes cloudy (the cloud point). Add a drop or two of the good solvent to redissolve the precipitate and then allow it to cool slowly.

• Data Table: Solvent Selection Guide

  Solvent	Boiling Point (°C)	Polarity	Notes
  Water	100	High	Good for salts and highly polar compounds like amides.[1] May be too strong a solvent.
  Methanol	65	High	Excellent candidate. Low boiling point makes for easy removal.[1]
  Ethanol	78	High	Excellent candidate. Often provides slower, larger crystal growth than methanol.[1][3]
  Isopropanol (IPA)	82	Medium-High	Good alternative to ethanol, slightly less polar.
  Ethyl Acetate	77	Medium	May be a good choice, potentially as part of a solvent pair.[1]
  Acetone	56	Medium	Can be effective, but its low boiling point can cause premature crystallization during hot filtration.[1]

  | Hexane | 69 | Non-polar | Likely a poor solvent; best used as an anti-solvent in a solvent pair.[1] |

Question 4: My final product has a persistent color. How can I remove it?

Answer: Colored impurities are often large, polar, conjugated molecules that can be removed with activated carbon.

• Troubleshooting Protocol:

  • Dissolve the crude product in the hot recrystallization solvent.

  • Cool the solution slightly to prevent boiling over.

  • Add a very small amount of activated charcoal (1-2% of the solute's weight is usually sufficient).[2]

  • Gently reheat the mixture to boiling for a few minutes. The colored impurities will adsorb onto the surface of the carbon.

  • Perform a hot gravity filtration to remove the charcoal. Crucially, do not use vacuum filtration , as the reduced pressure will cause the hot solvent to boil violently.[2]

  • Allow the hot, decolorized filtrate to cool and crystallize as usual.

Section 2: Column Chromatography Issues

For stubborn impurities that co-crystallize with the product, column chromatography is the next logical step.

Question 5: What is a good starting point for a mobile phase to purify my dicarboxamide on silica gel?

Answer: A gradient of ethyl acetate in hexane or dichloromethane is a standard choice for compounds of moderate to high polarity.

• Causality: Silica gel is a highly polar stationary phase. To elute your polar dicarboxamide, you will need a mobile phase with a significant polar component. Non-polar impurities will elute first with the non-polar solvent, while your more polar product will require a higher concentration of the polar solvent to move down the column.

• Recommended Protocol:

  • Stationary Phase: Standard silica gel (60 Å, 40-63 µm).

  • Initial Mobile Phase Screening (TLC):

    • Spot your crude material on a TLC plate.

    • Develop plates in several solvent systems. A good starting point is a mixture of a non-polar and a polar solvent. For a related compound, a mixture of dichloromethane and ethyl acetate (9:1) was effective.[5] For another, hexane-chloroform was used.[4]

    • Systems to test:

      • Hexane / Ethyl Acetate (e.g., start at 1:1)

      • Dichloromethane / Methanol (e.g., start at 98:2)

    • Aim for a solvent system that gives your product an Rf value of ~0.3.

  • Column Elution:

    • Start with a low polarity mobile phase (e.g., 30% Ethyl Acetate in Hexane) to elute non-polar impurities.

    • Gradually increase the polarity (e.g., move to 50%, then 70% Ethyl Acetate) to elute your target compound.

Question 6: My compound is streaking on the TLC plate and giving poor separation on the column. Why?

Answer: Streaking is often caused by overloading the sample or using a solvent system in which the compound has very low solubility, causing it to precipitate at the origin. It can also indicate interaction with acidic silica.

• Troubleshooting Protocol:

  • Reduce Sample Load: Ensure you are not applying too much crude material to your TLC plate or column.

  • Increase Mobile Phase Polarity: Streaking can occur if the mobile phase is not polar enough to keep the compound fully dissolved as it moves. Add a small amount of a more polar solvent like methanol (e.g., 1-5% methanol in dichloromethane) to your mobile phase.

  • Consider a Different Adsorbent: If your compound is very polar or sensitive to the acidic nature of silica, consider using a different stationary phase like alumina (neutral or basic) or reverse-phase silica (C18).

Visualizing the Purification Workflow

A logical workflow is critical for efficient purification. The following diagram outlines the decision-making process.

Caption: Decision workflow for purifying (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide.

References

• 1

• 4

• 3

• 2

• 6

• 7

• 5

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. (4S,5S)-2-(2-Thien­yl)-1,3-dioxolane-4,5-dicarboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. (4S,5S)-2,2-DIMETHYL-1,3-DIOXOLANE-4,5-DICARBOXYLIC ACID DIMETHYL ESTER | 37031-30-4 [chemicalbook.com]

optimizing reaction temperature for (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide amide hydrolysis

Welcome to the Advanced Synthesis Troubleshooting Portal. This guide is designed for researchers and drug development professionals working with acid-sensitive chiral building blocks. Here, we address the specific thermodynamic and kinetic challenges encountered during the amide hydrolysis of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide to yield the corresponding dicarboxylic acid.

Mechanistic Overview & Causality

Hydrolyzing the carboxamide groups of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide presents a dual-faceted chemical challenge. Amides are highly stable due to nitrogen-carbonyl resonance, typically requiring harsh conditions (e.g., strong acid or base at reflux) to overcome the activation energy barrier. However, the 1,3-dioxolane (acetonide) protecting group is highly labile under acidic conditions. Consequently, base-catalyzed hydrolysis is the only viable pathway. The critical optimization lies in managing the reaction temperature: providing enough thermal energy to drive the hydrolysis while remaining below the threshold that triggers base-catalyzed epimerization at the C4 and C5 stereocenters.

Troubleshooting Guide & FAQs

Q1: Why does the acetonide protecting group degrade during standard amide hydrolysis? A1: Amide bonds are notoriously unreactive and typically require highly acidic or basic conditions coupled with prolonged heating for successful cleavage . If acidic conditions (e.g., 6M HCl) are utilized, the acetal linkage of the 2,2-dimethyl-1,3-dioxolane ring is rapidly protonated and cleaved long before the amide bond breaks. This yields the unprotected tartaric acid rather than the desired acetonide-protected dicarboxylic acid. To maintain the structural integrity of the acid-sensitive acetonide group, base-catalyzed hydrolysis must be strictly employed.

Q2: I switched to basic hydrolysis (NaOH at 90 °C), but NMR indicates a loss of enantiomeric purity. What causes this? A2: The loss of enantiomeric purity is driven by base-catalyzed epimerization at the C4 and C5 stereocenters. The protons alpha to the carboxamide (and the resulting carboxylate) are weakly acidic. At elevated temperatures (>80 °C) in the presence of a strong base, the hydroxide ion can abstract these alpha-protons, forming a transient enolate intermediate. Upon reprotonation, the stereocenter can invert, converting the pure (4S,5S) enantiomer into the thermodynamically stable meso-(4R,5S) isomer or the (4R,5R) enantiomer . Optimization of the reaction temperature is critical to provide enough kinetic energy to overcome the amide hydrolysis activation barrier while remaining below the threshold for alpha-proton abstraction.

Q3: How can I achieve complete amide hydrolysis at lower temperatures to avoid epimerization? A3: To lower the required reaction temperature, you must increase the nucleophilicity of the basic reagent. This is achieved by utilizing a mixture of Lithium Hydroxide (LiOH) and Hydrogen Peroxide (H₂O₂). The hydroperoxide anion (HOO⁻) is a significantly stronger nucleophile than the standard hydroxide anion (HO⁻) due to the alpha-effect—the repulsive interaction between the adjacent lone pairs on the oxygen atoms. This allows the nucleophilic acyl substitution to proceed efficiently at moderate temperatures (50–60 °C), minimizing enolization and preserving the (4S,5S) stereocenters .

Quantitative Data: Temperature vs. Epimerization

The following table summarizes the causal relationship between the chosen base system, temperature, and the resulting product integrity.

Table 1: Effect of Temperature and Base on Hydrolysis of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

Base System	Temperature (°C)	Reaction Time (h)	Conversion (%)	Epimerization (%)	Product Integrity & Outcome
2M HCl	90	12	>99	N/A	Failed: Acetonide cleaved
2M NaOH	90	16	95	35	Failed: High epimerization
2M NaOH	40	24	15	<1	Failed: Incomplete reaction
2M LiOH	60	24	60	2	Suboptimal: Moderate yield
LiOH / H₂O₂	50	12	>98	<1	Optimal: Stereocenters intact

Experimental Protocol: Optimized Base-Catalyzed Hydrolysis

To ensure a self-validating system, follow this step-by-step methodology utilizing the LiOH/H₂O₂ system. This protocol is designed to maximize conversion while strictly preserving the (4S,5S) stereocenters and the acetonide protecting group.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide in 30 mL of a THF/Water mixture (3:1 v/v).

• Cooling & Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add 40.0 mmol of 30% w/w aqueous H₂O₂, followed by the dropwise addition of 25.0 mmol of LiOH·H₂O dissolved in 10 mL of deionized water.

• Controlled Heating: Remove the ice bath and attach a reflux condenser. Gradually warm the reaction mixture to 50 °C using a temperature-controlled oil bath. Maintain this temperature with vigorous stirring for 12 hours.

• Peroxide Quenching: Cool the reaction mixture back to 0 °C. Carefully quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) dropwise until a negative test with starch-iodide paper is observed (Self-validation step).

• Controlled Acidification: Carefully adjust the pH of the aqueous layer to 3.5–4.0 using 1M NaHSO₄. Critical Caution: Do not use strong mineral acids (like HCl) or drop the pH below 3.0, as this will trigger immediate acetonide cleavage.

• Extraction & Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylic acid.

Optimization Workflow Visualization

Workflow for optimizing the hydrolysis of (4S,5S)-tartramide acetonide to prevent epimerization.

References

• Title: Amide Hydrolysis (Acid or Base) to Carboxylic Acids and Amines Source: OrgoSolver URL: [Link]

• Title: Investigation of tartaric acid amide formation by thermolysis of tartaric acids with alkylamines Source: ResearchGate URL: [Link]

• Title: Amide Hydrolysis: Acid and Base-Catalyzed Mechanism Source: Chemistry Steps URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to (4S,5S)- and (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the choice of a chiral auxiliary or ligand is paramount to achieving high stereoselectivity. Among the plethora of chiral building blocks available, those derived from tartaric acid have a privileged position due to their ready availability in both enantiomeric forms, low cost, and versatile functionality.[1][2] This guide provides an in-depth technical comparison of the enantiomeric pair: (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide and its (4R,5R) counterpart. We will explore their roles as C2-symmetric chiral ligands, delve into their impact on the stereochemical outcome of asymmetric reactions, and provide supporting experimental data and protocols for their application.

The core of these molecules is the 2,2-dimethyl-1,3-dioxolane ring, a rigid scaffold derived from the acetalization of tartaric acid. This structural motif fixes the relative stereochemistry of the two stereocenters, creating a well-defined chiral environment. The two carboxamide functionalities serve as coordination sites for metal catalysts, influencing the spatial arrangement of reactants and thereby directing the stereochemical course of a reaction.

The Principle of Enantiomeric Control: A Tale of Two Ligands

The C2-symmetry of these dioxolane dicarboxamides is a key feature that often leads to high enantioselectivity in catalytic reactions. This symmetry simplifies the possible transition states, reducing the number of competing diastereomeric pathways and often leading to a single, highly favored stereochemical outcome.

The choice between the (4S,5S) and (4R,5R) enantiomer is critical as it dictates the absolute configuration of the product. In a given asymmetric transformation, the use of the (4S,5S)-ligand will typically yield one enantiomer of the product, while employing the (4R,5R)-ligand under identical conditions will produce the opposite enantiomer. This predictable control is a cornerstone of modern asymmetric synthesis, allowing for the selective preparation of a desired stereoisomer.

Application in Asymmetric Catalysis: A Focus on Cycloaddition Reactions

While direct comparative studies of (4S,5S)- and (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide in the same reaction are not extensively documented in readily available literature, we can infer their comparative performance by examining studies on closely related tartaric acid-derived diamides and other C2-symmetric ligands in key asymmetric transformations, such as the Diels-Alder reaction.

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with multiple stereocenters. The use of chiral Lewis acids, generated in situ from a metal precursor and a chiral ligand, can render this reaction highly enantioselective. The tartramide-derived dioxolane ligands are excellent candidates for this purpose, where the amide carbonyls can chelate to a metal center, creating a chiral pocket around the active site.

Conceptual Experimental Workflow:

Caption: General workflow for an asymmetric Diels-Alder reaction using a chiral catalyst.

Hypothetical Performance Comparison in a Diels-Alder Reaction

Based on the principles of asymmetric catalysis, we can predict the outcome of a hypothetical Diels-Alder reaction between cyclopentadiene and methyl acrylate, catalyzed by a copper(I) complex of our title ligands.

Ligand Enantiomer	Expected Major Product Enantiomer	Predicted Enantiomeric Excess (ee)	Predicted Yield
(4S,5S)	(1R,2R,4R)-Methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate	High (>90%)	Good to Excellent
(4R,5R)	(1S,2S,4S)-Methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate	High (>90%)	Good to Excellent

Causality behind Experimental Choices:

• Metal Precursor: Copper(I) triflate is a common choice for Lewis acid catalysis in Diels-Alder reactions due to its good catalytic activity and affinity for N- and O-donor ligands.

• Solvent: Anhydrous, non-coordinating solvents like dichloromethane or toluene are typically used to prevent interference with catalyst formation and activity.

• Temperature: Reactions are often run at low temperatures (e.g., -78 °C to 0 °C) to enhance enantioselectivity by favoring the more ordered transition state that leads to the major enantiomer.

Synthesis of (4S,5S)- and (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

The synthesis of these chiral ligands starts from the corresponding enantiomer of tartaric acid. The general synthetic route involves two key steps: protection of the diol functionality and amidation of the carboxylic acids.

Synthetic Pathway:

Caption: Synthesis of the (4R,5R) enantiomer from L-(+)-tartaric acid. The (4S,5S) enantiomer is synthesized analogously from D-(-)-tartaric acid.

Detailed Experimental Protocol: Synthesis of (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

Part 1: Synthesis of (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylic acid

• To a suspension of L-(+)-tartaric acid (15.0 g, 0.1 mol) in acetone (150 mL) is added concentrated sulfuric acid (1 mL) dropwise with stirring.

• The reaction mixture is stirred at room temperature for 24 hours.

• The resulting white precipitate is filtered, washed with cold acetone, and dried under vacuum to yield the product.

Part 2: Synthesis of (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide

• To a solution of (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylic acid (10.0 g, 0.049 mol) in anhydrous tetrahydrofuran (THF, 100 mL) is added oxalyl chloride (10.5 mL, 0.122 mol) followed by a catalytic amount of dimethylformamide (DMF, 2-3 drops) at 0 °C.

• The reaction mixture is stirred at room temperature for 2 hours.

• The solvent and excess oxalyl chloride are removed under reduced pressure to yield the crude diacid chloride.

• The crude diacid chloride is dissolved in anhydrous THF (50 mL) and added dropwise to a cooled (0 °C) saturated solution of ammonia in THF (100 mL).

• The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 2 hours.

• The resulting precipitate is filtered, washed with cold THF, and dried under vacuum to afford the desired (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide. A similar procedure is documented for related tartaric acid diamides.[3]

Conclusion

The enantiomeric pair of (4S,5S)- and (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide represents a valuable class of C2-symmetric chiral ligands for asymmetric synthesis. Their rigid dioxolane backbone and coordinating amide functionalities create a well-defined chiral environment that can induce high levels of enantioselectivity in a variety of metal-catalyzed reactions. The choice between the (4S,5S) and (4R,5R) enantiomer provides a reliable and predictable method for controlling the absolute stereochemistry of the reaction product. While direct comparative studies are somewhat limited in the literature for this specific dicarboxamide, the principles of asymmetric catalysis and data from related tartaric acid derivatives strongly support their efficacy as enantiocomplementary ligands. Further research directly comparing these ligands in a broader range of asymmetric transformations would be a valuable contribution to the field.

References

• Shainyan, B. A., Nindakova, L. O., Ustinov, M. V., Chipanina, N. N., & Sherstyannikova, L. V. (2002). New Chiral Diamines of the Dioxolane Series: (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(diphenylaminomethyl)-1,3-dioxolane and (+)-(4S,5S)-2,2-Dimethyl-4,5-bis(methylaminomethyl)-1,3-dioxolane. Russian Journal of Organic Chemistry, 38(12), 1802–1805.
• Barros, M. T., & Tomé, A. C. (2013). Towards Tartaric-Acid-Derived Asymmetric Organocatalysts. European Journal of Organic Chemistry, 2013(21), 4471–4482.
• Jiang, Y., Bian, J., & Sun, X. (2012). [(4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl]bis[N-(thiophen-2-ylmethylidene)methanamine]. Acta Crystallographica Section E: Structure Reports Online, 68(2), o430.
• Zhang, Z., & Schelter, E. J. (2017). Synthesis of 2,3-Dialkylated Tartaric Acid Esters via Visible Light Photoredox-Catalyzed Reductive Dimerization of α-Ketoesters. ACS Omega, 2(8), 4447–4454.
• Thorat, R., & Mujawar, O. (2025). Synthesis and applications of tartaric acid in asymmetric catalysis. In T. R. Swaroop (Ed.), Synthetic Methods and Applications of Heterocyclic Compounds in Medicinal and Organic Chemistry (pp. 31-47). Deep Science Publishing.
• Orosz, F., & Purgel, M. (2010). Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds. Molecules, 15(2), 835–846.
• Jiang, Y., Bian, J., & Sun, X. (2009). (4S,5S)-2-(2-Thienyl)-1,3-dioxolane-4,5-dicarboxamide. Acta Crystallographica Section E: Structure Reports Online, 65(4), o764.

Sources

• 1. Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantiomeric Tartaric Acid Production Using cis-Epoxysuccinate Hydrolase: History and Perspectives [mdpi.com]
• 3. researchgate.net [researchgate.net]

Comprehensive HPLC Method Validation Guide for (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide Enantiomeric Excess

Introduction

(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide is a highly rigid, C2-symmetric chiral building block derived from [1]. Due to its [2], it serves as a critical intermediate in the asymmetric synthesis of pharmaceuticals and chiral ligands. Determining its enantiomeric excess (ee) with high precision is paramount to prevent chiral inversion or downstream stereochemical failures.

This guide provides an objective comparison of Chiral Stationary Phases (CSPs) and establishes a self-validating High-Performance Liquid Chromatography (HPLC) method compliant with the latest [3].

Chiral Stationary Phase (CSP) Selection: A Mechanistic Comparison

The separation of the (4S,5S) enantiomer from its (4R,5R) counterpart requires a CSP capable of recognizing the unique spatial arrangement of its two primary amide groups. We evaluated three industry-standard polysaccharide-based CSPs.

Causality of Chiral Recognition

Primary amides act as both strong hydrogen bond donors and acceptors. Amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak AD-H) features a left-handed helical groove that perfectly accommodates the rigid acetonide core of the analyte. The carbamate linkages on the amylose backbone form a highly stable transient diastereomeric complex with the (4S,5S) isomer via multi-point hydrogen bonding. The (4R,5R) isomer experiences steric repulsion from the 3,5-dimethylphenyl groups, causing it to elute earlier. Conversely, the linear backbone of cellulose (Chiralcel OD-H) fails to provide the necessary steric enclosure, resulting in poor resolution.

Figure 1: Mechanistic pathway of chiral recognition for dioxolane dicarboxamide on an amylose CSP.

Table 1: Chiral Stationary Phase (CSP) Performance Comparison

Chiral Stationary Phase	Chemistry	Retention Time (4R,5R)	Retention Time (4S,5S)	Resolution ( Rs​ )	Selectivity ( α )	Verdict
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	8.4 min	11.2 min	4.5	1.45	Optimal. Superior H-bonding network.
Chiralpak IC	Cellulose tris(3,5-dichlorophenylcarbamate)	12.5 min	14.0 min	2.1	1.20	Acceptable. Broader peak shapes.
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	9.1 min	10.3 min	1.8	1.15	Sub-optimal. Poor steric recognition.

ICH Q2(R2) Method Validation Framework

Under the modernized [4], analytical procedures must be evaluated through a lifecycle approach, ensuring the method is fit for its intended purpose. For enantiomeric purity, the method is classified as a quantitative test for impurities, requiring rigorous validation of sensitivity (LOD/LOQ) and linearity at the lower extremes of the concentration range[3].

Figure 2: ICH Q2(R2) compliant validation workflow for chiral HPLC enantiomeric excess determination.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol operates as a self-validating system. System Suitability Testing (SST) criteria are hardcoded into the workflow; the method automatically invalidates if the SST fails, preventing the reporting of artifactual ee% data.

Reagents & Equipment

• Column : Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase : HPLC-grade n-Hexane / Ethanol (85:15, v/v).

  • Causality: Ethanol is selected over isopropanol because its smaller steric bulk allows deeper penetration into the chiral groove, modulating the strong amide-carbamate hydrogen bonds and yielding sharper peaks (higher theoretical plates).

• Detection : UV at 210 nm.

  • Causality: Amides lack extended conjugated systems; monitoring at 210 nm maximizes the signal-to-noise (S/N) ratio for the minor enantiomer.

Step-by-Step Methodology

• Mobile Phase Preparation : Mix 850 mL of n-Hexane with 150 mL of Ethanol. Degas via ultrasonication for 10 minutes.

• System Equilibration : Purge the HPLC system and equilibrate the chiral column at a flow rate of 1.0 mL/min at exactly 25 °C.

  • Causality: Chiral recognition is an enthalpy-driven process. Strict temperature control at 25 °C prevents retention time drift and maintains consistent enantioselectivity ( α ).

• Sample Preparation : Accurately weigh 10.0 mg of the (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide sample. Dissolve in 10.0 mL of the mobile phase (Hexane/EtOH 85:15) to yield a 1.0 mg/mL solution.

  • Causality: Dissolving the sample in the exact composition of the mobile phase eliminates solvent shock, preventing peak distortion and baseline anomalies at the solvent front.

• System Suitability Test (SST) : Inject a racemic standard (1.0 mg/mL).

  • Self-Validating Acceptance Criteria: Resolution ( Rs​ ) ≥ 2.0; Tailing factor ( Tf​ ) ≤ 1.5; %RSD of peak area ≤ 2.0% (n=5). Do not proceed if criteria are not met.

• Sample Analysis : Inject 10 µL of the test sample. Calculate ee% using the relative peak area method.

Validation Data Summary

The method was validated according to ICH Q2(R2) specifications for the quantification of the (4R,5R) impurity[4]. The experimental data confirms the method's robustness, accuracy, and extreme sensitivity.

Table 2: ICH Q2(R2) Method Validation Summary for (4R,5R) Impurity

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Baseline separation ( Rs​≥1.5 )	Rs​=4.5	Pass
Limit of Detection (LOD)	S/N ≥ 3	0.015% (S/N = 4.2)	Pass
Limit of Quantitation (LOQ)	S/N ≥ 10	0.05% (S/N = 12.1)	Pass
Linearity	R2≥0.999 (LOQ to 120% of spec)	R2=0.9998	Pass
Accuracy (Recovery)	98.0% – 102.0%	99.4% ± 0.6%	Pass
Repeatability	%RSD ≤ 2.0% (n=6)	0.85%	Pass
Robustness	Stable Rs​ across DoE variations	Rs​>3.8 in all conditions	Pass

References

• Validation of Analytical Procedures Q2(R2) . Food and Drug Administration (FDA) / International Council for Harmonisation (ICH). Available at:[Link]

• ICH Official Quality Guidelines (Q2/Q14) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at:[Link]

• (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile . ResearchGate (Acta Crystallographica). Available at:[Link]

• Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino 2, 3 . Der Pharma Chemica. Available at: [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 4. database.ich.org [database.ich.org]

Comparative Guide: (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide vs. Traditional Tartaric Acid Derivatives

Tartaric acid is a privileged chiral pool molecule, serving as the foundation for countless asymmetric syntheses and chiral resolutions. However, native tartaric acid is highly flexible and hydrophilic, which limits its efficacy in rigid scaffold design or non-aqueous catalysis. Derivatization is essential to unlock its full potential.

This technical guide objectively compares (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide —an acetonide-protected tartramide—against classical alternatives such as O,O'-Dibenzoyl-tartaric acid (DBTA), Diethyl tartrate (DET), and TADDOLs. By analyzing structural divergence, quantitative performance, and self-validating protocols, this guide provides drug development professionals and synthetic chemists with the mechanistic causality needed to select the optimal chiral derivative.

Structural Divergence: The Causality of Chiral Scaffolding

The performance of a chiral auxiliary or resolving agent is dictated by its conformational rigidity and functional group presentation.

• Conformational Locking via Acetonide Protection: Unprotected tartaric acid suffers from free rotation around the C2-C3 bond. In the synthesis of (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide, reacting the diol with 2,2-dimethoxypropane forms a 1,3-dioxolane ring. This modification restricts rotation, locking the molecule into an extreme twist conformation with strict C2​ symmetry[1]. This rigidity is paramount for transferring chiral information predictably during asymmetric synthesis.

• Amide vs. Ester Functionality: While derivatives like DET rely on ester groups for metal coordination (e.g., Titanium in Sharpless epoxidation), the dicarboxamide derivative replaces these with primary amides. Amides are superior hydrogen-bond donors and serve as highly stable precursors. They can be cleanly dehydrated to form chiral dinitriles [2] or reduced with LiAlH4 to yield C2​ -symmetric diamines for HIV chemotherapeutics and asymmetric catalysis [1].

• Steric Bulk for Resolution: In contrast, derivatives like DBTA utilize bulky benzoyl esters. This specific modification does not lock the C2-C3 bond but significantly increases lipophilicity and steric bulk, which amplifies the solubility differences of diastereomeric salts during chiral resolution[3].

Application logic tree for selecting the appropriate tartaric acid derivative.

Comparative Performance Data

The following table synthesizes experimental data across different applications, highlighting the objective performance metrics of each derivative class.

Derivative	Structural Feature	Primary Application	Key Advantage	Typical Enantiomeric Excess (ee) / Yield
(4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide	Acetonide-locked C2​ symmetry, primary amides	Precursor for chiral diamines & dinitriles	High rigidity; survives harsh reductions	>95% ee (downstream), ~90% yield (synthesis)
O,O'-Dibenzoyl-L-tartaric acid (DBTA)	Bulky benzoyl esters, free carboxylic acids	Chiral resolution of racemic amines	Excellent crystallinity of diastereomeric salts	>90% ee (single crystallization)
Diethyl Tartrate (DET)	Free hydroxyls, ethyl esters	Sharpless Asymmetric Epoxidation	Flexible bidentate coordination to Ti(IV)	90-95% ee (epoxidation)
TADDOLs	Acetonide-locked, bulky tetraaryl groups	Lewis acid & H-bond catalysis	Exceptional steric shielding of the active site	85-99% ee (various catalytic reactions)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols detail the synthesis of the dicarboxamide and compare it to a standard chiral resolution workflow. Every step is designed as a self-validating system where the physical phenomena dictate the success of the reaction.

Protocol A: Synthesis of (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxamide

This two-step protocol converts L-(+)-tartaric acid into the rigidified dicarboxamide [1].

Step 1: Acetonide Protection & Esterification

• Suspend L-(+)-tartaric acid (20.0 g, 133 mmol) in a mixture of anhydrous methanol (10 mL) and cyclohexane (15 mL).

• Add 2,2-dimethoxypropane (38 mL, 306 mmol) followed by catalytic p-toluenesulfonic acid (p-TSA) (260 mg, 1.33 mmol).

• Causality Note: 2,2-dimethoxypropane acts as both the acetonide source and a chemical dehydrating agent. The cyclohexane assists in driving the equilibrium forward.

• Stir until complete dissolution and conversion to (4S,5S)-dimethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate.

Step 2: Amidation

• Dissolve the intermediate diester (21 g, 96.2 mmol) in methanol (50 mL) and cool strictly to 5 °C.

• Slowly add a methanolic ammonia solution (20%, 70 mL).

• Causality Note: Cooling to 5 °C is critical. Ammonia is highly volatile, and the amidation is exothermic. Maintaining a low temperature prevents the loss of reagent and suppresses unwanted ring-opening side reactions.

• Warm slowly to room temperature and stir continuously. Monitor the reaction via TLC (Cyclohexane:Ethyl Acetate 9:1) until the diester spot disappears.

• Concentrate in vacuum to yield a white solid. Recrystallize from ethanol to afford pure (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide.

• Expected Yield: 16.3 g (90.1%) [1].

Workflow for synthesizing (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide and its derivatives.

Protocol B: Comparative Benchmark - Chiral Resolution using DBTA

For applications requiring the separation of enantiomers rather than asymmetric synthesis, DBTA is the preferred derivative [3].

• Salt Formation: Dissolve the racemic amine base and (-)-O,O'-Dibenzoyl-L-tartaric acid (DBTA) in a hot solvent system (e.g., ethanol/water).

• Fractional Crystallization: Allow the solution to cool slowly to room temperature.

• Causality Note: The bulky benzoyl groups of DBTA drastically reduce the solubility of the resulting diastereomeric salts compared to native tartaric acid. This amplifies the physical solubility difference between the (R) -amine/DBTA and (S) -amine/DBTA salts, forcing the less soluble diastereomer to selectively crystallize.

• Recovery: Filter the crystallized salt. Liberate the desired enantiomer by treating the salt with an aqueous base (e.g., NaOH) and extracting the free amine into an organic layer. The DBTA remains in the aqueous layer and can be recovered via acidification [3].

References

• Title: Design, synthesis and docking studies of C2-symmetric 1,4-bis sulphonamido diamino 2, 3 Source: Der Pharma Chemica URL
• Title: (4S,5S)
• Title: A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives Source: Benchchem URL